JNJ-46778212

Core Science & Biosynthesis

JNJ-46778212: A Technical Guide to its Mechanism of Action as a Positive Allosteric Modulator of mGlu5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mechanism of action of JNJ-46778212 (also known as VU0409551), a clinical candidate developed for the treatment of schizophrenia. JNJ-46778212 is a potent, selective, and orally bioavailable positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor subtype 5 (mGlu5). This document details its core pharmacology, summarizes key quantitative data, outlines relevant experimental protocols, and visualizes the associated signaling pathways and workflows.

Core Mechanism of Action: Positive Allosteric Modulation of mGlu5

JNJ-46778212 functions as a positive allosteric modulator (PAM) of the mGlu5 receptor.[1][2] Unlike orthosteric agonists that directly bind to and activate the receptor at the glutamate binding site, JNJ-46778212 binds to a distinct, allosteric site on the receptor. This binding event does not activate the receptor on its own but rather enhances the receptor's response to the endogenous agonist, glutamate.[1] This modulatory action potentiates the intracellular signaling cascade initiated by glutamate binding.

The primary signaling pathway for the mGlu5 receptor is through its coupling to Gq/11 G-proteins. Activation of this pathway leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). This cascade ultimately modulates neuronal excitability and synaptic plasticity.

A noteworthy characteristic of JNJ-46778212 is its "stimulus bias." While it potentiates Gq-mediated signaling pathways, such as intracellular calcium mobilization and ERK phosphorylation, it does not appear to potentiate mGlu5 modulation of NMDA receptor currents or NMDA receptor-dependent long-term potentiation (LTP).[1] This biased signaling profile may contribute to a more favorable therapeutic window by avoiding potential adverse effects associated with broad potentiation of NMDA receptor function.[1]

Quantitative Pharmacological and Pharmacokinetic Data

The following tables summarize the key in vitro and in vivo quantitative data for JNJ-46778212.

Table 1: In Vitro Pharmacology of JNJ-46778212 [1]

Parameter	Species	Value	Assay
EC50	Human	260 nM	Calcium Mobilization (in the presence of EC20 glutamate)
Efficacy (% Glu Max)	Human	84%	Calcium Mobilization
Glutamate CRC Shift	Human	~10-fold	Calcium Mobilization
Binding Site	Human	MPEP Site	[3H]-mPEPy Displacement
Selectivity	Human	Highly selective for mGlu5 over mGlu1–4, 6–8	Tested at 10 μM

Table 2: In Vivo Pharmacokinetics of JNJ-46778212 [1]

Species	Clearance (CL)	Half-life (t1/2)	Oral Bioavailability (F)
Mouse	Moderate	Good	> 40%
Rat	Moderate	Good	> 40%
Dog	Moderate	Good	> 40%

Signaling Pathway and Experimental Workflows

The following diagrams illustrate the mGlu5 signaling pathway modulated by JNJ-46778212 and the general workflows for key experimental procedures.

Caption: mGlu5 receptor signaling pathway potentiated by JNJ-46778212.

References

• 1. Probing the Metabotropic Glutamate Receptor 5 (mGlu5) Positive Allosteric Modulator (PAM) Binding Pocket: Discovery of Point Mutations That Engender a “Molecular Switch” in PAM Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the mGlu5 PAM Activity of VU0409551

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacological and functional characteristics of VU0409551, a potent, selective, and orally bioavailable positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor subtype 5 (mGlu5). VU0409551 has garnered significant interest as a clinical candidate for schizophrenia due to its unique biased signaling profile, offering potential therapeutic benefits without the adverse effects associated with other mGlu5 modulators.[1][2]

Core Compound Activity: Quantitative Data

VU0409551 potentiates the activity of the endogenous ligand, glutamate, at the mGlu5 receptor. Its in vitro activity has been characterized across various assays, demonstrating its potency, efficacy, and selectivity.

Parameter	Species	Value	Assay Type	Reference
EC50	Human	260 nM	Calcium Mobilization (in the presence of EC20 glutamate)	[1]
Rat	235 nM	Calcium Mobilization (in the presence of EC20 glutamate)	[1][3]
Efficacy (% Glu Max)	Human	84%	Calcium Mobilization	[1]
Rat	74 ± 2%	Calcium Mobilization	[1]
Glutamate CRC Fold Shift	Human	~10-fold (at 10 µM)	Calcium Mobilization	[1]
Binding Affinity (IC50)	Human	4.37 µM	[3H]-mPEPy Displacement	[1]

Selectivity Profile:

VU0409551 exhibits high selectivity for mGlu5 over other metabotropic glutamate receptors.

Receptor Subtype	Activity	Assay Type	Reference
mGlu1, mGlu2, mGlu3, mGlu4, mGlu6, mGlu7, mGlu8	No significant activity at 10 µM	Fold-shift assays	[1][3]

Mechanism of Action: Biased Signaling

A key feature of VU0409551 is its biased or "functionally selective" signaling. It potentiates mGlu5 coupling to Gαq-mediated signaling pathways, leading to downstream events such as calcium mobilization and ERK phosphorylation.[1][3] However, unlike many other mGlu5 PAMs, VU0409551 does not potentiate mGlu5 modulation of NMDA receptor currents.[1][3] This unique profile is thought to contribute to its favorable therapeutic window, avoiding the potential neurotoxicity and seizure liability associated with NMDA receptor potentiation.[1]

Key Experimental Protocols

Detailed methodologies for the primary in vitro assays used to characterize VU0409551 are provided below.

Calcium Mobilization Assay

This assay is a primary method for quantifying the potency and efficacy of mGlu5 PAMs. It measures the increase in intracellular calcium concentration following receptor activation.

Materials:

• HEK293 cells stably expressing human or rat mGlu5.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES.

• Calcium-sensitive dye (e.g., Fluo-4 AM).

• Glutamate.

• VU0409551.

• Black-walled, clear-bottom 96- or 384-well microplates.

• Fluorescence plate reader with automated liquid handling (e.g., FLIPR).

Protocol:

• Cell Plating: Seed HEK293-mGlu5 cells into microplates and culture overnight to allow for adherence.

• Dye Loading: Remove culture medium and add assay buffer containing a calcium-sensitive dye. Incubate to allow for dye loading into the cells.

• Compound Preparation: Prepare serial dilutions of VU0409551 in assay buffer. Prepare a fixed concentration of glutamate (e.g., EC20) in assay buffer.

• Assay Execution:

  • Place the microplate into the fluorescence plate reader.

  • Establish a baseline fluorescence reading.

  • Add the VU0409551 dilutions to the wells and incubate.

  • Add the EC20 concentration of glutamate to initiate the response.

  • Measure the fluorescence intensity over time to detect changes in intracellular calcium.

• Data Analysis: The increase in fluorescence is proportional to the intracellular calcium concentration. Data are typically normalized to the maximum glutamate response and plotted as a concentration-response curve to determine the EC50 and Emax of VU0409551.

ERK Phosphorylation Assay

This assay measures the phosphorylation of Extracellular signal-Regulated Kinase (ERK), a downstream effector in the Gαq signaling cascade, to confirm the mechanism of action of VU0409551.

Materials:

• HEK293 cells expressing mGlu5 or primary neurons.

• Cell culture medium and serum.

• VU0409551 and glutamate.

• Lysis buffer.

• Primary antibodies: anti-phospho-ERK1/2 and anti-total-ERK1/2.

• Secondary antibodies conjugated to a detectable marker (e.g., HRP or a fluorophore).

• Detection reagents (e.g., chemiluminescent substrate or fluorescent imaging system).

Protocol:

• Cell Culture and Starvation: Culture cells to near confluence. Prior to the experiment, starve the cells in serum-free medium to reduce basal ERK phosphorylation.

• Compound Treatment: Treat the starved cells with varying concentrations of VU0409551, with or without a fixed concentration of glutamate, for a specified time.

• Cell Lysis: Wash the cells with cold PBS and then add lysis buffer to extract cellular proteins.

• Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading for subsequent steps.

• Western Blotting or ELISA:

  • Western Blotting: Separate proteins by SDS-PAGE, transfer to a membrane, and probe with primary antibodies against phospho-ERK and total-ERK. Visualize with appropriate secondary antibodies and detection reagents.

  • ELISA: Use a sandwich ELISA kit with wells coated with a capture antibody for ERK. Add cell lysates, followed by detection antibodies for phosphorylated and total ERK.

• Data Analysis: Quantify the levels of phosphorylated ERK relative to total ERK. This provides a measure of the extent of ERK activation in response to VU0409551 treatment.

Visualizations: Signaling Pathways and Experimental Workflows

To further elucidate the mechanisms and methodologies described, the following diagrams are provided.

References

• 1. Metabotropic glutamate receptor subtype 5: molecular pharmacology, allosteric modulation and stimulus bias - PMC [pmc.ncbi.nlm.nih.gov]
• 2. revvity.com [revvity.com]
• 3. A Signaling Mechanism from Gαq-Protein-Coupled Metabotropic Glutamate Receptors to Gene Expression: Role of the c-Jun N-Terminal Kinase Pathway - PMC [pmc.ncbi.nlm.nih.gov]

JNJ-46778212: A Technical Guide to a Selective mGlu5 Positive Allosteric Modulator

For Researchers, Scientists, and Drug Development Professionals

Abstract

JNJ-46778212, also known as VU0409551, is a potent and selective positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 5 (mGlu5).[1][2] This document provides a comprehensive technical overview of its chemical structure, properties, and pharmacological profile. It includes detailed experimental protocols for key assays, summarized quantitative data, and visualizations of relevant biological pathways and experimental workflows. JNJ-46778212 has been investigated as a potential therapeutic agent for neurological and psychiatric disorders, including schizophrenia, due to its ability to enhance the signaling of the endogenous ligand, glutamate, at the mGlu5 receptor.[2][3]

Chemical Structure and Physicochemical Properties

JNJ-46778212 is a complex organic molecule with the molecular formula C20H17FN2O3.[1] Its chemical structure and key physicochemical properties are summarized below.

Chemical Structure:

(4-Fluorophenyl)(2-(phenoxymethyl)-4,5,6,7-tetrahydrooxazolo[5,4-c]pyridin-5-yl)methanone

Table 1: Physicochemical Properties of JNJ-46778212

Property	Value	Reference
Molecular Formula	C20H17FN2O3	[1]
Molecular Weight	352.36 g/mol	[1]
CAS Number	1363281-27-9	[1]
Appearance	White solid	[1]
Solubility	DMSO: 80 mg/mL (227.04 mM)	[1]
pKa	<2.0
SMILES	Fc1ccc(cc1)C(=O)N1CCc2nc(COc3ccccc3)oc2C1	[1]

Pharmacology

JNJ-46778212 acts as a positive allosteric modulator of the mGlu5 receptor, a G-protein coupled receptor (GPCR) that plays a crucial role in synaptic plasticity and neurotransmission. As a PAM, JNJ-46778212 does not activate the receptor directly but enhances the receptor's response to the endogenous agonist, glutamate.

Mechanism of Action

The primary mechanism of action of JNJ-46778212 is the potentiation of the mGlu5 receptor's response to glutamate.[1] This is achieved by binding to an allosteric site on the receptor, which is distinct from the orthosteric binding site for glutamate. This binding event induces a conformational change in the receptor that increases its affinity for glutamate and/or enhances the efficacy of G-protein coupling and subsequent downstream signaling. The potentiation of the human mGlu5 response by JNJ-46778212 has been demonstrated with an EC50 of 260 nM.[1]

In Vitro Pharmacology

The in vitro pharmacological profile of JNJ-46778212 has been characterized through various assays, demonstrating its potency and selectivity for the mGlu5 receptor.

Table 2: In Vitro Pharmacological Data for JNJ-46778212

Parameter	Value	Species	Assay	Reference
EC50 (mGlu5 Potentiation)	260 nM	Human	Calcium Mobilization	[1]
Selectivity	Highly selective for mGlu5 over mGlu1–4, 6–8	-	-	[2]

In Vivo Pharmacology & Pharmacokinetics

In vivo studies have demonstrated the central nervous system (CNS) penetration and pharmacological activity of JNJ-46778212.

Table 3: In Vivo Pharmacokinetic Parameters of JNJ-46778212 in Rats

Parameter	Route of Administration	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Half-life (h)
Not Specified	Oral	3-56.6	-	-	-	-

Note: Specific Cmax, Tmax, AUC, and half-life values from single comprehensive studies were not available in the searched literature. The provided dose range indicates the doses at which antipsychotic-like activity was observed in rats.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the characterization of JNJ-46778212.

Synthesis of JNJ-46778212

A detailed, step-by-step synthesis protocol is available in the supplementary information of the primary literature.[2]

mGlu5 Positive Allosteric Modulator (PAM) Assay - Calcium Mobilization

This assay measures the ability of a compound to potentiate the glutamate-induced increase in intracellular calcium via the mGlu5 receptor.

• Cell Line: HEK293 cells stably expressing the human mGlu5 receptor.

• Assay Principle: Gq-coupled receptors like mGlu5, upon activation, lead to the release of intracellular calcium stores. This change in calcium concentration can be measured using a calcium-sensitive fluorescent dye.

• Methodology:

  • Plate HEK293-hmGlu5 cells in a 96-well plate and allow them to adhere overnight.

  • Load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

  • Prepare a dilution series of JNJ-46778212 in an appropriate assay buffer.

  • Add JNJ-46778212 to the cells at various concentrations.

  • Stimulate the cells with a sub-maximal concentration of glutamate (e.g., EC20).

  • Measure the fluorescence intensity using a plate reader to determine the intracellular calcium concentration.

  • Data are analyzed to determine the EC50 for potentiation.

In Vitro DMPK - Microsomal Stability Assay

This assay assesses the metabolic stability of a compound in the presence of liver microsomes.

• Materials: Liver microsomes (human, rat, etc.), NADPH regenerating system, test compound (JNJ-46778212), and control compounds.

• Methodology:

  • Incubate JNJ-46778212 (typically at 1 µM) with liver microsomes (e.g., 0.5 mg/mL protein) in a phosphate (B84403) buffer (pH 7.4) at 37°C.

  • Initiate the metabolic reaction by adding an NADPH regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction by adding a quenching solvent (e.g., cold acetonitrile).

  • Centrifuge the samples to pellet the protein.

  • Analyze the supernatant for the remaining concentration of JNJ-46778212 using LC-MS/MS.

  • Calculate the percentage of compound remaining at each time point and determine the in vitro half-life (t1/2) and intrinsic clearance (CLint).

Visualizations

Signaling Pathway

The following diagram illustrates the canonical signaling pathway of the mGlu5 receptor and the modulatory role of JNJ-46778212.

Caption: mGlu5 Receptor Signaling Pathway and JNJ-46778212 Modulation.

Experimental Workflow

The following diagram outlines a typical experimental workflow for characterizing a novel mGlu5 PAM like JNJ-46778212.

Caption: Workflow for the Discovery and Characterization of an mGlu5 PAM.

References

• 1. charnwooddiscovery.com [charnwooddiscovery.com]
• 2. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 3. mercell.com [mercell.com]

JNJ-46778212: A Preclinical Candidate for Schizophrenia Targeting the Metabotropic Glutamate Receptor 5

For Researchers, Scientists, and Drug Development Professionals

Abstract

JNJ-46778212, also known as VU0409551, is a potent, selective, and orally bioavailable positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor subtype 5 (mGlu5). Developed through a collaboration between Janssen Research and Development and the Vanderbilt Center for Neuroscience Drug Discovery (VCNDD), it was investigated as a potential clinical candidate for the treatment of schizophrenia.[1][2] JNJ-46778212 demonstrated robust antipsychotic and cognition-enhancing efficacy in multiple preclinical models.[1][2][3] Despite its promising preclinical profile, its development was halted due to toxicology findings in Investigational New Drug (IND)-enabling studies.[3] This guide provides a comprehensive overview of the research use of JNJ-46778212, its mechanism of action, and key experimental data.

Core Mechanism of Action

JNJ-46778212 functions as an mGlu5 PAM, meaning it binds to an allosteric site on the mGlu5 receptor to enhance the receptor's response to its endogenous ligand, glutamate.[1] This potentiation of mGlu5 signaling was explored as a novel therapeutic approach for schizophrenia, aiming to address the hypofunction of the N-methyl-D-aspartate receptor (NMDAR), a key hypothesis in the pathophysiology of the disorder.[4] A notable characteristic of JNJ-46778212 is its "stimulus bias," where it demonstrates efficacy in enhancing cognition and producing antipsychotic effects without directly potentiating NMDA receptor modulation, a feature that was hoped to provide a better therapeutic window and mitigate potential side effects.[1]

Quantitative In Vitro Pharmacology

The following table summarizes the key in vitro pharmacological data for JNJ-46778212.

Parameter	Species	Value	Description
EC50	Human	260 nM	Potentiation of the mGlu5 response in the presence of an EC20 concentration of glutamate.[1]
Glu Max %	Human	84%	Maximum potentiation relative to the maximal glutamate response.[1]
Glutamate CRC Shift	Human	~10-fold	Leftward shift of the glutamate concentration-response curve induced by 10 µM of JNJ-46778212.[1]
IC50	Human	4.37 µM	Displacement of [3H]-mPEPy, confirming binding to the MPEP allosteric site.[1]
Selectivity	Human	Highly Selective	No significant activity observed at other mGlu receptors (mGlu1–4, 6–8) at a concentration of 10 µM.[1]

Signaling Pathway and Mechanism of Action

The diagram below illustrates the proposed mechanism of action for JNJ-46778212 as an mGlu5 PAM.

JNJ-46778212 binds to an allosteric site on the mGlu5 receptor, enhancing its signaling cascade.

Experimental Protocols

In Vitro Pharmacology: mGlu5 Calcium Mobilization Assay

A key experiment to determine the potency of JNJ-46778212 was the calcium mobilization assay.

Objective: To measure the potentiation of the glutamate-induced calcium response by JNJ-46778212 in cells expressing the human mGlu5 receptor.

Methodology:

• Cell Line: A stable cell line (e.g., CHO or HEK293) expressing the human mGlu5 receptor is used.

• Cell Plating: Cells are seeded into 384-well plates and grown to confluence.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's protocol.

• Compound Addition: JNJ-46778212 is added at various concentrations to the wells.

• Glutamate Stimulation: A fixed, sub-maximal (EC20) concentration of glutamate is added to stimulate the mGlu5 receptor.

• Signal Detection: Changes in intracellular calcium are measured as changes in fluorescence using a plate reader (e.g., FLIPR).

• Data Analysis: The concentration-response curve for JNJ-46778212 is plotted, and the EC50 value is calculated.

The following diagram outlines the workflow for this assay.

Workflow for the in vitro mGlu5 calcium mobilization assay.

In Vivo Preclinical Models of Schizophrenia

JNJ-46778212 demonstrated efficacy in rodent models relevant to the domains of schizophrenia. While specific protocols are proprietary, the general methodologies are described below.

Models for Positive Symptoms (Psychosis):

• Amphetamine-induced hyperlocomotion: This model assesses the ability of a compound to reverse the increased motor activity induced by amphetamine, a psychostimulant that enhances dopamine (B1211576) signaling.

• Phencyclidine (PCP)-induced behaviors: PCP, an NMDAR antagonist, induces behaviors in rodents that mimic the positive and negative symptoms of schizophrenia.

Models for Cognitive Deficits:

• Novel Object Recognition (NOR): This test evaluates learning and memory by assessing a rodent's ability to distinguish between a familiar and a novel object.

• Contextual Fear Conditioning (CFC): This model assesses associative learning and memory by pairing a neutral context with an aversive stimulus.

Rationale for Discontinuation

Despite the promising in vitro and in vivo pharmacology, the progression of JNJ-46778212 was halted.[3] IND-enabling studies revealed toxicology findings that raised concerns about its safety profile for human use.[1][3] Specifically, chronic high-dose administration in rats led to neurotoxicity, a concern for mGlu5 PAMs.[1] This highlights the challenges in translating preclinical efficacy to clinical safety for this class of compounds.

Conclusion

JNJ-46778212 remains a significant research tool and a case study in the development of mGlu5 PAMs for schizophrenia. Its potent and selective profile, coupled with its demonstrated preclinical efficacy, validated the therapeutic potential of targeting the mGlu5 receptor. However, the toxicological findings underscore the critical importance of the therapeutic window for this mechanism. Future research in this area will likely focus on identifying mGlu5 PAMs with an improved safety profile, potentially through different chemical scaffolds or more refined stimulus bias.

References

• 1. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of VU0409551/JNJ-46778212: An mGlu₅ Positive Allosteric Modulator Clinical Candidate Targeting Sch… [ouci.dntb.gov.ua]

JNJ-46778212: A Comprehensive Target Selectivity Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

JNJ-46778212, also known as VU0409551, is a potent, selective, and orally bioavailable positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor subtype 5 (mGlu5).[1][2] Developed through a collaboration between Janssen Research and Development and the Vanderbilt Center for Neuroscience Drug Discovery (VCNDD), this compound was identified as a clinical candidate for the treatment of schizophrenia.[3] Its mechanism of action, centered on the potentiation of the endogenous glutamate response at mGlu5, offered a novel therapeutic approach for the complex symptoms of this disorder.[1] This technical guide provides an in-depth overview of the target selectivity profile of JNJ-46778212, presenting key quantitative data, detailed experimental methodologies, and visual representations of its pharmacological activity.

Core Target: Metabotropic Glutamate Receptor 5 (mGlu5)

JNJ-46778212 acts as a positive allosteric modulator at the MPEP (2-Methyl-6-(phenylethynyl)pyridine) binding site of the mGlu5 receptor.[1] As a PAM, it does not activate the receptor directly but enhances the receptor's response to the endogenous agonist, glutamate. This modulatory activity is characterized by a potentiation of the glutamate-induced calcium response and a leftward shift in the glutamate concentration-response curve.[1]

Quantitative In Vitro Pharmacology at Human mGlu5

The following table summarizes the key in vitro pharmacological parameters of JNJ-46778212 at the human mGlu5 receptor.

Parameter	Value	Description
EC50 of Potentiation	260 nM	The concentration of JNJ-46778212 that produces 50% of the maximal potentiation of the glutamate EC20 response.[1]
Maximal Potentiation (% Glu Max)	84%	The maximum potentiation of the glutamate response achieved in the presence of JNJ-46778212, expressed as a percentage of the maximal response to glutamate alone.[1]
Glutamate CRC Fold Shift	~10-fold	The factor by which the glutamate concentration-response curve is shifted to the left in the presence of 10 µM JNJ-46778212.[1]
[3H]-mPEPy Displacement IC50	4.37 µM	The concentration of JNJ-46778212 that inhibits 50% of the binding of the radiolabeled MPEP-site ligand [3H]-mPEPy.[1]

Target Selectivity Profile

A critical aspect of the preclinical characterization of JNJ-46778212 was the assessment of its selectivity for mGlu5 over other related and unrelated biological targets.

Selectivity Against Other mGlu Receptors

JNJ-46778212 exhibits high selectivity for mGlu5 over other metabotropic glutamate receptor subtypes (mGlu1–4, 6–8).[1] At a concentration of 10 µM, the compound did not produce a significant fold-shift in the glutamate concentration-response curve at these other mGlu receptors, indicating a clean profile within this receptor family.[1]

Ancillary Pharmacology

Broader screening against a panel of other receptors and enzymes revealed a generally clean ancillary pharmacology profile. The only notable off-target interaction was weak binding to monoamine oxidase B (MAO-B).[1]

Off-Target	Binding Affinity (Ki)
MAO-B	6.4 µM

Experimental Methodologies

The following sections detail the experimental protocols used to generate the pharmacological data for JNJ-46778212.

In Vitro Pharmacology: Calcium Mobilization Assay

The potentiation of the glutamate response by JNJ-46778212 was assessed using a calcium mobilization assay in a cell line stably expressing the human mGlu5 receptor.

Workflow for the mGlu5 Calcium Mobilization Assay.

Radioligand Binding Assay

The binding of JNJ-46778212 to the MPEP site on the mGlu5 receptor was determined through a competitive radioligand binding assay.

Workflow for the [3H]-mPEPy Radioligand Binding Assay.

Signaling Pathway

JNJ-46778212 modulates the canonical Gq-coupled signaling pathway of the mGlu5 receptor. Upon activation by glutamate, mGlu5 activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of intracellular calcium. JNJ-46778212 enhances this cascade in the presence of glutamate.

mGlu5 Signaling Pathway Modulated by JNJ-46778212.

Conclusion

JNJ-46778212 is a highly potent and selective positive allosteric modulator of the mGlu5 receptor. Its in vitro pharmacological profile is characterized by nanomolar potency in potentiating the glutamate response and a clean selectivity profile against other mGlu receptor subtypes and a broader panel of off-targets, with the exception of weak binding to MAO-B. These properties established JNJ-46778212 as a valuable tool for investigating the therapeutic potential of mGlu5 modulation and as a clinical candidate for schizophrenia. Despite its promising preclinical profile, development was paused due to toxicology findings in IND-enabling studies.[3] Nevertheless, the detailed characterization of its target selectivity profile provides a crucial benchmark for the development of future mGlu5 PAMs.

References

• 1. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

In-Depth Technical Guide: VU0409551, a Selective mGlu5 Positive Allosteric Modulator

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding affinity, functional potency (EC50), and associated experimental methodologies for VU0409551, a selective positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 5 (mGlu5).

Core Compound Profile: VU0409551

VU0409551, also known as JNJ-46778212, is a potent and selective mGlu5 PAM.[1][2][3] It exhibits a distinct mechanism of action, selectively potentiating mGlu5 signaling through the Gαq pathway without enhancing the receptor's modulation of NMDAR currents.[1][4][5] This biased modulation is a key characteristic that may contribute to its favorable therapeutic window.[3] VU0409551 is a "pure" PAM in calcium mobilization assays, meaning it does not possess intrinsic agonist activity but enhances the response to an orthosteric agonist like glutamate.[3][4] It is a brain-penetrant and orally available compound that has shown efficacy in animal models for psychosis and cognitive enhancement.[1][5]

Quantitative Data Summary

The following tables summarize the key quantitative data for VU0409551's binding affinity and functional potency.

Parameter	Receptor	Value	Assay Type	Cell Line
EC50	Rat mGlu5	235 nM	Calcium Mobilization (in presence of EC20 glutamate)	HEK293A
EC50	Human mGlu5	260 nM	Calcium Mobilization (in presence of EC20 glutamate)	Not specified
KB (Affinity)	mGlu5	89 nM	Operational Model of Allosterism (pERK1/2 assay)	mGlu5-expressing cells
IC50	α2A Adrenergic	8.9 μM	Radioligand Competition Binding	Not specified
Ki	MAO-B	6.4 μM	Radioligand Binding	Not specified
Human IC50	mGlu5 (MPEP site)	4.37 μM	[3H]-mPEPy Displacement	Not specified

Table 1: Binding Affinity and Potency of VU0409551

Parameter	Value	Assay Type	Details
Max Fold Shift (Glutamate CRC)	11-fold	Calcium Mobilization	At a 30 μM concentration of VU0409551
Agonist Efficacy (τB)	1.04	Operational Model of Allosterism (pERK1/2 assay)	-
Cooperativity (β)	1.43	Operational Model of Allosterism (pERK1/2 assay)	With glutamate
Selectivity	Highly selective for mGlu5	Functional Assays	No effect observed at other mGlu receptor subtypes (mGlu1,2,3,4,6,7,8) at 10 μM

Table 2: Additional Pharmacological Parameters for VU0409551

Experimental Protocols

Calcium Mobilization Assay for EC50 Determination

This protocol is a representative method for determining the EC50 of a PAM like VU0409551.

a. Cell Culture and Plating:

• HEK293A cells stably expressing the rat or human mGlu5 receptor are cultured in DMEM supplemented with 10% FBS, 20 mM HEPES, 1 mM sodium pyruvate, and antibiotics.

• Cells are plated at a density of 40,000-60,000 cells per well in a 96-well, black-walled, clear-bottom plate and incubated overnight.[6]

b. Dye Loading:

• The culture medium is removed, and cells are washed with an assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES and 2.5 mM probenecid).

• Cells are then incubated with a calcium-sensitive dye (e.g., 2 μM Fluo-4 AM) in the assay buffer for 45-60 minutes at 37°C.[6]

c. Compound Addition and Measurement:

• After incubation, the dye-containing buffer is removed, and fresh assay buffer is added.

• A baseline fluorescence reading is taken using a fluorescence plate reader (e.g., FlexStation).

• Varying concentrations of VU0409551 are added to the wells.

• After a pre-incubation period with the PAM, a sub-maximal (EC20) concentration of glutamate is added to stimulate the receptor.

• The change in intracellular calcium is measured as a change in fluorescence intensity.

d. Data Analysis:

• The fluorescence response is normalized to the maximum response induced by a saturating concentration of glutamate.

• The EC50 value is determined by fitting the concentration-response data to a sigmoidal curve using non-linear regression analysis.

Radioligand Competition Binding Assay for Affinity Determination

This protocol describes a method to determine the binding affinity of VU0409551 to the MPEP allosteric site on the mGlu5 receptor.

a. Membrane Preparation:

• HEK293 cells expressing the mGlu5 receptor are harvested and homogenized in a cold lysis buffer.

• The homogenate is centrifuged to pellet the cell membranes.

• The membrane pellet is washed and resuspended in an appropriate assay buffer (e.g., 50 mM Tris, 0.9% NaCl, pH 7.4).[6]

• Protein concentration is determined using a standard method like the BCA assay.

b. Competition Binding Reaction:

• The assay is performed in a 96-well plate.

• To each well, add the membrane preparation (e.g., 40 µg of protein).

• Add serial dilutions of the unlabeled competitor (VU0409551).

• Add a constant concentration of a radiolabeled ligand that binds to the MPEP site, such as [³H]-MPEP or [³H]-methoxyPEPy.[6][7]

• For non-specific binding control wells, a high concentration of a known MPEP-site ligand is added.

• The plate is incubated, typically for 60-90 minutes at room temperature, to allow the binding to reach equilibrium.

c. Filtration and Counting:

• The binding reaction is terminated by rapid filtration through glass fiber filters, separating the bound from the free radioligand.

• The filters are washed with ice-cold wash buffer.

• Scintillation fluid is added to the filters, and the radioactivity is counted using a scintillation counter.

d. Data Analysis:

• The specific binding is calculated by subtracting the non-specific binding from the total binding.

• The IC50 value (the concentration of VU0409551 that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression.

• The Ki (inhibitory constant) is then calculated from the IC50 value using the Cheng-Prusoff equation.

Mandatory Visualizations

Caption: mGlu5 Receptor Gαq Signaling Pathway potentiated by VU0409551.

Caption: Experimental workflow for determining the EC50 of VU0409551.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Approaches for Probing Allosteric Interactions at 7 Transmembrane Spanning Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabotropic glutamate receptor subtype 5: molecular pharmacology, allosteric modulation and stimulus bias - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Discovery of Novel Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5 Reveals Chemical and Functional Diversity and In Vivo Activity in Rat Behavioral Models of Anxiolytic and Antipsychotic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Practical Strategies and Concepts in GPCR Allosteric Modulator Discovery: Recent Advances with Metabotropic Glutamate Receptors - PMC [pmc.ncbi.nlm.nih.gov]

JNJ-46778212: A Positive Allosteric Modulator of mGlu5 and its Role in Glutamatergic Signaling

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Abstract

JNJ-46778212, also known as VU0409551, is a potent, selective, and orally bioavailable positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 5 (mGlu5).[1][2] This document provides a comprehensive technical overview of JNJ-46778212, focusing on its mechanism of action within the glutamatergic signaling pathway. It is intended for researchers, scientists, and drug development professionals seeking detailed information on the preclinical pharmacology of this compound. The guide includes a compilation of key quantitative data, detailed experimental methodologies for cited assays, and visual representations of its signaling cascade and experimental workflows.

Introduction to Glutamatergic Signaling and mGlu5

The glutamate system is the primary excitatory neurotransmitter system in the central nervous system (CNS) and plays a crucial role in synaptic plasticity, learning, and memory.[3] Metabotropic glutamate receptors (mGluRs) are G protein-coupled receptors that modulate neuronal excitability and synaptic transmission.[3] Among the eight subtypes of mGluRs, mGlu5 is of significant interest as a therapeutic target for neurological and psychiatric disorders, including schizophrenia.[1] mGlu5 receptors are predominantly expressed postsynaptically and are functionally associated with N-methyl-D-aspartate (NMDA) receptors, key players in the NMDA receptor hypofunction hypothesis of schizophrenia.[1] Positive allosteric modulators of mGlu5 do not activate the receptor directly but rather enhance the receptor's response to the endogenous ligand, glutamate. This mechanism offers a more nuanced approach to modulating receptor activity compared to orthosteric agonists.[4]

Mechanism of Action of JNJ-46778212

JNJ-46778212 acts as a positive allosteric modulator at the mGlu5 receptor.[1][5][6] It binds to a site on the receptor that is distinct from the glutamate binding site (orthosteric site).[1] This allosteric binding potentiates the receptor's response to glutamate, leading to an amplification of the downstream signaling cascade.[1]

Signaling Pathway

The potentiation of mGlu5 by JNJ-46778212 enhances intracellular calcium mobilization, a key signaling event mediated by this Gq-coupled receptor. The binding of glutamate to mGlu5, amplified by JNJ-46778212, activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium ions into the cytoplasm.

Caption: JNJ-46778212 Signaling Pathway.

Quantitative In Vitro Pharmacology

The following tables summarize the key in vitro pharmacological parameters of JNJ-46778212.

Table 1: In Vitro Potency and Efficacy

Parameter	Species	Value	Notes
EC50	Human	260 nM	Potentiation of glutamate-induced calcium release in HEK293 cells expressing human mGlu5.[1][5][6]
% Glu Max	Human	84%	Maximal potentiation relative to the maximal response of glutamate.[1]
Glutamate CRC Shift	Human	~10-fold	Leftward shift of the glutamate concentration-response curve in the presence of 10 µM JNJ-46778212.[1]
IC50	Human	4.37 µM	Displacement of [3H]-mPEPy, confirming binding to the MPEP allosteric site.[1]

Table 2: Selectivity Profile

Receptor Subtype	Activity
mGlu1-4, 6-8	No significant activity at 10 µM.[1]

Table 3: In Vitro DMPK and Physicochemical Properties

Parameter	Species	Value
Metabolic Stability (% remaining after 15 min)	Human	15%
Rat	35%
Dog	26%
Plasma Protein Binding (fu)	Human	3.2%
Rat	7%
Mouse	24.1%
Dog	9.6%
Brain Tissue Binding (fu, brain)	Not Specified	3.7%
Solubility	FaSSIF	35 µg/mL
30% BCD	8-9 mg/mL

Preclinical In Vivo Efficacy

JNJ-46778212 has demonstrated efficacy in preclinical models relevant to the symptom domains of schizophrenia.

Table 4: In Vivo Efficacy in Rodent Models

Model	Species	Endpoint	Minimum Effective Dose (MED)
Contextual Fear Conditioning	Not Specified	Cognition	1 mg/kg, p.o.[1]
Novel Object Recognition	Not Specified	Cognition	3 mg/kg, p.o.[1]
Amphetamine-induced Hyperlocomotion	Rat	Antipsychotic-like activity	3-56.6 mg/kg, p.o.[6]
Prefrontal Dopamine Levels	Rat	Neurochemical change	10 mg/kg, p.o. (increase)[1]
Septal cFos mRNA	Not Specified	Neuronal activation	40 mg/kg, p.o. (153% increase)[1]

Experimental Protocols

In Vitro Calcium Mobilization Assay

This assay is used to determine the potency and efficacy of JNJ-46778212 as a positive allosteric modulator of mGlu5.

Caption: Workflow for Calcium Mobilization Assay.

Methodology:

• Cell Culture: Human Embryonic Kidney (HEK293) cells stably expressing the human mGlu5 receptor are cultured under standard conditions.

• Plating: Cells are seeded into 384-well black-walled, clear-bottom plates and allowed to adhere overnight.

• Dye Loading: The culture medium is removed, and cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffered saline solution for 1 hour at 37°C.

• Compound Addition: The dye solution is removed, and cells are washed. JNJ-46778212, diluted to various concentrations, is added to the wells.

• Glutamate Stimulation: After a brief incubation with the compound, a fixed, sub-maximal (EC20) concentration of glutamate is added to stimulate the mGlu5 receptor.

• Signal Detection: Changes in intracellular calcium are monitored in real-time by measuring fluorescence intensity using an instrument such as a Fluorometric Imaging Plate Reader (FLIPR).

• Data Analysis: The fluorescence data is used to generate concentration-response curves, from which the EC50 (the concentration of compound that produces 50% of the maximal potentiation) and the maximal potentiation (% Glu Max) are calculated.[1]

In Vivo Contextual Fear Conditioning

This behavioral paradigm assesses the effect of JNJ-46778212 on associative learning and memory, a cognitive domain often impaired in schizophrenia.

Methodology:

• Training Phase: Rodents are placed in a novel conditioning chamber and, after a period of exploration, are presented with an unconditioned stimulus (e.g., a mild foot shock) paired with the context of the chamber (the conditioned stimulus).

• Treatment: JNJ-46778212 or vehicle is administered orally (p.o.) at specified doses (e.g., 1 mg/kg) before or after the training phase, depending on the aspect of memory being investigated (acquisition, consolidation, or retrieval).

• Testing Phase: 24 to 48 hours after training, the animals are returned to the same chamber (without the unconditioned stimulus).

• Measurement: The primary dependent measure is the amount of time the animal spends "freezing" (a species-specific fear response). Increased freezing time is interpreted as a stronger memory of the aversive context.

• Data Analysis: Freezing behavior is scored and compared between the JNJ-46778212-treated and vehicle-treated groups to determine the effect of the compound on fear memory.

Safety and Tolerability

While JNJ-46778212 showed a promising preclinical profile, concerns regarding potential target-based adverse effects have been noted for mGlu5 PAMs.[1] In IND-enabling studies, chronic administration of JNJ-46778212 at a high dose (360 mg/kg, p.o. for 30 days) induced Fluoro-Jade C staining in a small number of rats, indicating neuronal injury.[1] This finding led to a pause in the compound's progression to allow for further investigation of the therapeutic window for this class of modulators.[1]

Conclusion

JNJ-46778212 is a well-characterized mGlu5 positive allosteric modulator that demonstrates potent and selective activity in vitro and efficacy in preclinical models of schizophrenia-related cognitive deficits and psychosis. Its mechanism of action, centered on the potentiation of endogenous glutamatergic signaling, represents a departure from traditional monoaminergic-based antipsychotic therapies. While the preclinical data are robust, further investigation is required to fully establish a safe therapeutic window for chronic administration in humans. This technical guide provides a foundational understanding of JNJ-46778212's role in glutamatergic signaling, offering valuable insights for researchers and clinicians in the field of neuroscience and drug development.

References

• 1. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting the Glutamatergic System to Develop Novel, Improved Therapeutics for Mood Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacological and pharmacokinetic properties of JNJ-40411813, a positive allosteric modulator of the mGlu2 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. JNJ-46778212 | GluR | TargetMol [targetmol.com]

Protocols & Analytical Methods

Application Notes and Protocols for JNJ-46778212 (VU0409551) In Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo use of JNJ-46778212 (also known as VU0409551), a potent and selective positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 5 (mGluR5). The following sections detail recommended dosages for rats and mice, protocols for common behavioral assays, and an overview of the compound's mechanism of action.

Introduction

JNJ-46778212 is a brain-penetrant small molecule that enhances the function of mGluR5, a G-protein coupled receptor implicated in various neurological and psychiatric disorders.[1][2][3] Preclinical studies have demonstrated its efficacy in rodent models of psychosis and cognitive deficits, suggesting its potential as a therapeutic agent.[1][4] Notably, JNJ-46778212 exhibits stimulus bias, potentiating mGluR5 coupling to Gαq-mediated signaling pathways without significantly modulating N-methyl-D-aspartate (NMDA) receptor currents, which may offer a favorable safety profile.

Data Presentation: In Vivo Dosages

The following table summarizes the reported in vivo dosages of JNJ-46778212 in rats and mice from preclinical studies.

Species	Dosage Range	Route of Administration	Observed Effect	Reference
Rat	3 - 56.6 mg/kg	Oral (p.o.)	Dose-dependent reversal of amphetamine-induced hyperlocomotion (antipsychotic-like activity).[1]	[1]
10 mg/kg	Oral (p.o.)	Minimum effective dose in amphetamine-induced hyperlocomotion model.[1]	[1]
23 mg/kg	Oral (p.o.)	ED50 in amphetamine-induced hyperlocomotion model.[4]	[4]
up to 450 mg/kg	Oral (p.o.)	Chronic dosing for 14 days did not elicit seizure activity.[1]	[1]
Mouse	3 mg/kg	Intraperitoneal (i.p.)	Subchronic (8 days) administration improved memory deficits in a Huntington's disease model.[4][5]	[4][5]
10 and 30 mg/kg	Not specified	Used in pharmacokinetic and dose-finding experiments.[6]	[6]
30 mg/kg	Not specified	Used in SR-/- mice reversal studies.[6]	[6]
120 mg/kg	Oral (p.o.)	High dose administered for four consecutive days did not induce FJC staining or seizures.[1]	[1]

Experimental Protocols

Formulation for In Vivo Administration

Note: The optimal vehicle for JNJ-46778212 may vary depending on the experimental conditions and the specific salt form of the compound. It is recommended to perform small-scale solubility and stability tests prior to preparing a large batch for dosing.

For Oral Administration (Suspension):

While specific formulations for JNJ-46778212 in published studies are not always detailed, a common vehicle for oral gavage of hydrophobic compounds in rodents is a suspension in an aqueous vehicle containing a suspending agent and a surfactant.

• Vehicle: 0.5% (w/v) Methylcellulose (B11928114) with 0.1% (v/v) Tween 80 in sterile water.

• Preparation:

  • Weigh the required amount of JNJ-46778212 powder.

  • Prepare the vehicle by dissolving Tween 80 in sterile water, followed by the gradual addition of methylcellulose with continuous stirring until a homogenous suspension is formed.

  • Levigate the JNJ-46778212 powder with a small amount of the vehicle to form a paste.

  • Gradually add the remaining vehicle to the paste while continuously mixing to achieve the desired final concentration.

  • Ensure the final suspension is homogenous before each administration.

For Intraperitoneal Administration (Solution/Suspension):

For intraperitoneal injection, a solution or a fine suspension is required. JNJ-46778212 is reported to be soluble in DMSO and ethanol.[4]

• Vehicle: A solution of DMSO and saline. The final concentration of DMSO should be kept to a minimum (ideally ≤10%) to avoid toxicity.

• Preparation:

  • Dissolve JNJ-46778212 in a minimal amount of DMSO.

  • Slowly add sterile saline to the DMSO solution while vortexing to reach the final desired concentration.

  • Observe for any precipitation. If precipitation occurs, the formulation may need to be optimized (e.g., by adding a co-solvent like PEG400 or a surfactant like Tween 80).

Amphetamine-Induced Hyperlocomotion in Rats

This model is commonly used to assess the antipsychotic-like potential of test compounds.

• Animals: Male Sprague-Dawley or Wistar rats (250-350 g).

• Housing: Animals should be housed in a temperature and humidity-controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.

• Habituation: Acclimate the rats to the testing room for at least 1 hour before the experiment. Habituate the animals to the open-field arenas for 30-60 minutes on the day prior to testing.

• Procedure:

  • On the test day, place the rats individually into the open-field arenas and allow them to habituate for 30 minutes.

  • Administer JNJ-46778212 (e.g., 3, 10, 30, 56.6 mg/kg, p.o.) or vehicle.

  • After the appropriate pretreatment time for JNJ-46778212 (typically 30-60 minutes for oral administration), administer D-amphetamine sulfate (B86663) (e.g., 0.5-1.5 mg/kg, i.p. or s.c.).[7][8]

  • Immediately after amphetamine administration, record the locomotor activity (e.g., distance traveled, rearing frequency) for 60-90 minutes using an automated activity monitoring system.

• Data Analysis: Analyze the locomotor activity data in time bins (e.g., 5-10 minutes) and as a cumulative count. Compare the activity of the JNJ-46778212-treated groups to the vehicle-treated, amphetamine-challenged group using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests).

Signaling Pathways and Experimental Workflows

mGluR5 Signaling Pathway Modulated by JNJ-46778212

JNJ-46778212 acts as a positive allosteric modulator of mGluR5. Upon binding of the endogenous ligand glutamate, mGluR5, a Gq/11-coupled receptor, activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). These signaling events can lead to the activation of downstream pathways, including the extracellular signal-regulated kinase (ERK) 1/2 pathway, which is involved in synaptic plasticity and cellular responses.

Figure 1: Simplified mGluR5 signaling pathway modulated by JNJ-46778212.

Experimental Workflow for Amphetamine-Induced Hyperlocomotion Assay

The following diagram illustrates the typical workflow for evaluating the efficacy of JNJ-46778212 in the rat amphetamine-induced hyperlocomotion model.

Figure 2: Experimental workflow for the amphetamine-induced hyperlocomotion assay.

References

• 1. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. forum.schizophrenia.com [forum.schizophrenia.com]
• 4. caymanchem.com [caymanchem.com]
• 5. The mGluR5 positive allosteric modulator VU0409551 improves synaptic plasticity and memory of a mouse model of Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. imrpress.com [imrpress.com]
• 8. Reassessment of amphetamine- and phencyclidine-induced locomotor hyperactivity as a model of psychosis-like behavior in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for VU0409551 in Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction: VU0409551 is a potent, selective, and orally bioavailable positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor subtype 5 (mGlu5).[1][2] As a "pure" PAM, it does not possess intrinsic agonist activity in certain assays but enhances the receptor's response to the endogenous ligand, glutamate.[3] A key feature of VU0409551 is its biased signaling profile; it potentiates Gαq-coupled signaling pathways, such as intracellular calcium mobilization and ERK1/2 phosphorylation, but does not potentiate mGlu5 modulation of N-methyl-D-aspartate (NMDA) receptor currents.[3][4][5] This biased agonism may contribute to its favorable therapeutic window and has made it a valuable tool compound for investigating the roles of mGlu5 in neuropsychiatric disorders like schizophrenia.[1]

These application notes provide essential data and detailed protocols for utilizing VU0409551 in cell culture-based experiments.

Compound Technical Data

For successful experimental design, it is crucial to understand the physicochemical properties of VU0409551.

Property	Value
Molecular Weight	352.36 g/mol
Formula	C₂₀H₁₇FN₂O₃
CAS Number	1363281-27-9
Solubility	Soluble to 100 mM in DMSO, 50 mM in ethanol
Storage	Store at +4°C
Purity	≥98%
(Data sourced from R&D Systems)

In Vitro Pharmacological Data

VU0409551's potency as an mGlu5 PAM has been characterized in various cell-based assays.

Assay System	Parameter	Value	Reference
HEK293 cells expressing human mGlu5	EC₅₀	260 nM	[1]
HEK293A cells expressing rat mGlu5	EC₅₀	235 nM	[3]
Primary rat cortical astrocytes	EC₅₀	317 nM	[3]
Glutamate Concentration Response Curve (CRC) Shift	Fold Shift	~10-fold at 10 µM	[1]
Selectivity	-	Highly selective for mGlu5 over mGlu₁₋₄,₆₋₈	[1][3]

Signaling Pathways and Experimental Workflow

VU0409551 modulates specific intracellular signaling cascades downstream of mGlu5 activation.

References

• 1. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biased mGlu5 positive allosteric modulators provide in vivo efficacy without potentiating mGlu5 modulation of NMDAR currents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. In Vitro to in Vivo Translation of Allosteric Modulator Concentration-Effect Relationships: Implications for Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

JNJ-46778212: Application Notes and Protocols for Behavioral Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of JNJ-46778212 (also known as VU0409551) in preclinical behavioral studies, with a focus on models relevant to schizophrenia. The protocols detailed below are synthesized from published research to guide the design and execution of similar experiments.

Introduction

JNJ-46778212 is a potent, selective, and orally bioavailable positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 5 (mGlu5). It has demonstrated efficacy in preclinical models of schizophrenia, suggesting potential for antipsychotic and cognitive-enhancing effects.[1][2][3] This document outlines the methodologies for assessing the behavioral effects of JNJ-46778212 in established rodent models.

Mechanism of Action and Signaling Pathway

JNJ-46778212 acts as an mGlu5 PAM, enhancing the receptor's response to the endogenous agonist, glutamate. The mGlu5 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gαq pathway.[4][5] Upon activation, Gαq stimulates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[4][5][6] These signaling cascades can subsequently modulate downstream effectors, including the mitogen-activated protein kinase (MAPK) pathway, influencing synaptic plasticity and neuronal excitability.[4][7] Notably, the therapeutic effects of JNJ-46778212 in preclinical schizophrenia models are achieved without direct potentiation of NMDA receptor function.

Caption: Simplified mGlu5 receptor signaling pathway activated by JNJ-46778212.

Quantitative Data Summary

The following tables summarize the in vivo efficacy of JNJ-46778212 in key behavioral models relevant to schizophrenia.

Table 1: Efficacy in Models of Psychosis

Behavioral Assay	Species	Administration	MED/ED₅₀	Maximum Effect
Amphetamine-Induced Hyperlocomotion	Rat	p.o.	MED: 10 mg/kg, ED₅₀: 23 mg/kg	~78% reversal at 100 mg/kg
Conditioned Avoidance Responding	Rat	p.o.	ED₅₀: 65 mg/kg	-

Table 2: Efficacy in Models of Cognitive Impairment

Behavioral Assay	Species	Administration	MED
Contextual Fear Conditioning	Rat	p.o.	1 mg/kg
Novel Object Recognition	Rat	p.o.	3 mg/kg

Experimental Protocols

Reversal of Amphetamine-Induced Hyperlocomotion (AHL)

This model assesses the potential antipsychotic activity of a compound by measuring its ability to reverse the hyperlocomotor effects of a psychostimulant like amphetamine.

Experimental Workflow:

References

• 1. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Metabotropic glutamate receptor subtype 5: molecular pharmacology, allosteric modulation and stimulus bias - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Metabotropic Glutamate Receptor 5: A Potential Target for Neuropathic Pain Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Location-Dependent Signaling of the Group 1 Metabotropic Glutamate Receptor mGlu5 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for JNJ-46778212 in Electrophysiology Recordings

For Researchers, Scientists, and Drug Development Professionals

Introduction

JNJ-46778212 (also known as VU0409551) is a potent and selective positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 5 (mGlu5).[1][2][3] As an MPEP site PAM, it enhances the receptor's response to the endogenous ligand, glutamate.[1][2] This document provides detailed application notes and protocols for the utilization of JNJ-46778212 in various electrophysiological recording paradigms, enabling researchers to effectively probe its effects on neuronal activity and synaptic plasticity.

Mechanism of Action

JNJ-46778212 allosterically modulates the mGlu5 receptor, a G-protein coupled receptor (GPCR) that is predominantly coupled to the Gαq signaling pathway.[1] Upon activation, Gαq stimulates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) stores, while DAG activates protein kinase C (PKC).

Furthermore, mGlu5 activation can potentiate N-methyl-D-aspartate receptor (NMDAR) currents, a crucial mechanism in synaptic plasticity.[1] However, JNJ-46778212 has been characterized as a biased PAM, meaning it selectively potentiates Gαq-mediated signaling without significantly affecting the potentiation of NMDAR currents.[1][4] This biased agonism may contribute to its favorable therapeutic profile. Another potential mechanism involves the mGlu5-mediated release of endocannabinoids, leading to the suppression of GABAergic inhibition and a resulting disinhibition of pyramidal neurons.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of JNJ-46778212 based on published in vitro and ex vivo studies.

Table 1: In Vitro Potency and Efficacy of JNJ-46778212

Parameter	Species	Assay	Value	Reference
EC50 (Potentiation)	Human	Calcium Mobilization (HEK293 cells)	260 nM	[1][2]
EC50 (Potentiation)	Rat	Calcium Mobilization (R10A cells)	235 nM	[1]
Max Glu Efficacy	Human	Calcium Mobilization (HEK293 cells)	84%	[1][2]
Glutamate CRC Fold Shift	Human	Calcium Mobilization (HEK293 cells)	~10-fold at 10 µM	[1][2]
IC50 (Binding)	Human	[3H]-mPEPy Displacement	4.37 µM	[1]

Table 2: Electrophysiological Effects of JNJ-46778212 (VU0409551)

Experiment	Preparation	Concentration	Observed Effect	Reference
NMDA-evoked currents	Rat Hippocampal CA1 Pyramidal Cells	10 µM	No significant potentiation	[1]
EPSCNMDA/EPSCAMPA Ratio	Rat Hippocampal Slices (SC-CA1)	10 µM	No significant effect	[1]
Theta Burst Stimulation-induced LTP	Rat Hippocampal Slices (SC-CA1)	Not specified	Does not potentiate maximal LTP	[1]
DHPG-induced LTD	Rat Hippocampal Slices (SC-CA1)	Not specified	Potentiates LTD	[1]

Experimental Protocols

Protocol 1: Whole-Cell Voltage-Clamp Recording of NMDA Receptor-Mediated Currents in Hippocampal Slices

Objective: To assess the effect of JNJ-46778212 on NMDA receptor-mediated currents in CA1 pyramidal neurons.

Materials:

• JNJ-46778212 (stock solution in DMSO)

• Artificial cerebrospinal fluid (aCSF) containing (in mM): 126 NaCl, 2.5 KCl, 2.0 CaCl2, 1.0 MgSO4, 1.25 NaH2PO4, 26 NaHCO3, and 10 d-glucose, bubbled with 95% O2/5% CO2.

• Intracellular solution containing (in mM): 130 Cs-MeSO3, 5 NaCl, 10 TEA, 5 QX-314, 10 HEPES, 0.2 EGTA, 4 Mg-ATP, and 0.4 GTP-Na (pH adjusted to ~7.3 with CsOH).

• NMDA (0.5-1 mM solution in a patch pipette)

• Tetrodotoxin (TTX, 1 µM)

• Bicuculline (B1666979) (20 µM)

• Rat hippocampal slices (300-400 µm)

Procedure:

• Prepare transverse hippocampal slices from rats (17-28 days old) and allow them to recover in oxygenated aCSF for at least 1 hour.

• Transfer a slice to the recording chamber and continuously perfuse with aCSF at 30-32°C.

• Establish a whole-cell patch-clamp recording from a CA1 pyramidal neuron in voltage-clamp mode.

• Hold the cell at a membrane potential of -65 to -70 mV.

• To isolate NMDA receptor currents, add TTX (1 µM) and bicuculline (20 µM) to the perfusion solution.

• Induce NMDA receptor-mediated currents by pressure ejecting NMDA (0.5-1 mM) onto the dendritic field near the soma of the recorded cell every 30 seconds using a Picospritzer.

• Record a stable baseline of NMDA-evoked currents for 5-10 minutes.

• Bath-apply JNJ-46778212 at the desired concentration (e.g., 10 µM) and continue recording the NMDA-evoked currents.

• Wash out the drug and record the recovery of the response.

• Analyze the amplitude and kinetics of the NMDA-evoked currents before, during, and after drug application.

Protocol 2: Field Excitatory Postsynaptic Potential (fEPSP) Recordings to Assess Long-Term Potentiation (LTP)

Objective: To determine the effect of JNJ-46778212 on the induction of long-term potentiation at the Schaffer collateral-CA1 synapse.

Materials:

• JNJ-46778212 (stock solution in DMSO)

• Artificial cerebrospinal fluid (aCSF) as described in Protocol 1.

• Rat hippocampal slices (400 µm)

• Bipolar stimulating electrode

• Glass recording microelectrode filled with aCSF

Procedure:

• Prepare and recover hippocampal slices as described in Protocol 1.

• Place a slice in the recording chamber and perfuse with aCSF at 30-32°C.

• Position a bipolar stimulating electrode in the stratum radiatum to stimulate the Schaffer collateral afferents.

• Place a recording electrode in the stratum radiatum of the CA1 region to record fEPSPs.

• Obtain a stable baseline of fEPSPs by delivering single pulses at 0.05 Hz. The stimulus intensity should be set to elicit a fEPSP amplitude that is 30-50% of the maximum.

• Record a stable baseline for at least 20 minutes.

• Apply JNJ-46778212 to the perfusion bath at the desired concentration.

• After 10-20 minutes of drug application, induce LTP using a theta-burst stimulation (TBS) protocol (e.g., one train of nine bursts of four pulses at 100 Hz, with a 230 ms (B15284909) interburst interval).[5]

• Continue recording fEPSPs at 0.05 Hz for at least 60 minutes post-TBS.

• Analyze the slope of the fEPSP and express it as a percentage of the pre-LTP baseline.

Visualizations

Signaling Pathways

Caption: Signaling pathway of mGluR5 activation and modulation by JNJ-46778212.

Experimental Workflow

Caption: General workflow for electrophysiological experiments with JNJ-46778212.

Logical Relationship: Biased Allosteric Modulation

Caption: Biased modulation of mGluR5 by JNJ-46778212.

References

• 1. Biased mGlu5 positive allosteric modulators provide in vivo efficacy without potentiating mGlu5 modulation of NMDAR currents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of “Molecular Switches” within a Series of mGlu5 Allosteric Ligands Driven by a “Magic Methyl” Effect Affording Both PAMs and NAMs with In Vivo Activity, Derived from an M1 PAM Chemotype - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mGlu5 Positive Allosteric Modulators Facilitate Long-Term Potentiation via Disinhibition Mediated by mGlu5-Endocannabinoid Signaling - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for JNJ-46778212 in Synaptic Plasticity Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

JNJ-46778212, also known as VU0409551, is a potent, selective, and orally bioavailable positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 5 (mGluR5). A key characteristic of JNJ-46778212 is its "signal bias." While it potentiates mGluR5-mediated signaling pathways leading to long-term depression (LTD), it does not potentiate mGluR5 modulation of N-methyl-D-aspartate (NMDA) receptor currents or NMDA receptor-dependent long-term potentiation (LTP).[1] This unique profile makes JNJ-46778212 a valuable pharmacological tool for dissecting the specific roles of mGluR5-dependent signaling in synaptic plasticity, distinct from NMDA receptor-mediated effects.

These application notes provide detailed protocols for utilizing JNJ-46778212 to study its effects on synaptic plasticity, specifically focusing on the potentiation of mGluR5-dependent LTD and the lack of effect on NMDA receptor-dependent LTP in hippocampal slices.

Mechanism of Action

JNJ-46778212 binds to an allosteric site on the mGluR5, distinct from the glutamate binding site. This binding potentiates the receptor's response to the endogenous agonist glutamate. The signal bias of JNJ-46778212 is characterized by its potentiation of Gαq-coupled signaling pathways, leading to downstream events such as intracellular calcium mobilization and extracellular signal-regulated kinase (ERK) phosphorylation.[1] However, it does not enhance the mGluR5-mediated potentiation of NMDA receptor currents, a pathway implicated in some forms of LTP.

Data Presentation: Quantitative Effects of JNJ-46778212

The following tables summarize the quantitative data regarding the pharmacological profile and effects of JNJ-46778212 on synaptic plasticity.

Table 1: In Vitro Pharmacological Profile of JNJ-46778212

Parameter	Value	Species/System	Reference
mGluR5 PAM Potency (EC50)	260 nM	Human mGluR5, in the presence of EC20 glutamate	[1]
Fold-shift of Glutamate CRC	~10-fold leftward shift	Human mGluR5	[1]
Binding Site	MPEP site	Human mGluR5	[1]
Selectivity	Highly selective for mGluR5 over mGluR1-4, 6-8	Rat mGluRs	[1]

Table 2: Effect of JNJ-46778212 on Synaptic Plasticity in Hippocampal Slices

Plasticity Type	Experimental Condition	Effect of JNJ-46778212 (10 µM)	Quantitative Change	Reference
mGluR5-dependent LTD	Induced by DHPG (a Group I mGluR agonist)	Potentiation	Specific quantitative data on the percentage of potentiation is not available in the provided search results.	[1]
NMDA Receptor-dependent LTP	Induced by Theta Burst Stimulation (TBS)	No potentiation	No significant change in fEPSP slope compared to TBS alone.

Experimental Protocols

Protocol 1: Potentiation of mGluR5-Dependent Long-Term Depression (LTD) with JNJ-46778212

This protocol describes how to induce and measure mGluR5-dependent LTD in acute hippocampal slices using the Group I mGluR agonist (S)-3,5-dihydroxyphenylglycine (DHPG) and to observe its potentiation by JNJ-46778212.

Materials:

• JNJ-46778212 (VU0409551)

• (S)-3,5-dihydroxyphenylglycine (DHPG)

• Artificial cerebrospinal fluid (aCSF)

• Acute hippocampal slices (e.g., from rat or mouse)

• Electrophysiology recording setup (including amplifier, digitizer, stimulating and recording electrodes)

• Perfusion system

Procedure:

• Slice Preparation: Prepare acute hippocampal slices (300-400 µm thick) using standard techniques and allow them to recover in oxygenated aCSF for at least 1 hour.

• Electrode Placement: Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials (fEPSPs).

• Baseline Recording: Establish a stable baseline of fEPSPs for at least 20-30 minutes by delivering single pulses at a low frequency (e.g., 0.033 Hz).

• Drug Application:

  • Begin perfusion with aCSF containing 10 µM JNJ-46778212. Allow the slice to incubate in the presence of JNJ-46778212 for at least 20 minutes to ensure equilibration.

  • Co-apply 50-100 µM DHPG along with 10 µM JNJ-46778212 for 5-10 minutes to induce LTD.

• Washout and Recording:

  • Wash out both DHPG and JNJ-46778212 by perfusing with standard aCSF.

  • Continue recording fEPSPs for at least 60 minutes post-DHPG application to monitor the induction and maintenance of LTD.

• Data Analysis:

  • Measure the slope of the fEPSPs.

  • Normalize the fEPSP slopes to the average baseline value.

  • Compare the magnitude of LTD induced in the presence of JNJ-46778212 to control experiments performed with DHPG alone.

Protocol 2: Assessing the Lack of Effect of JNJ-46778212 on NMDA Receptor-Dependent Long-Term Potentiation (LTP)

This protocol is designed to demonstrate the signal bias of JNJ-46778212 by showing its inability to potentiate NMDA receptor-dependent LTP induced by theta-burst stimulation (TBS).

Materials:

• JNJ-46778212 (VU0409551)

• Artificial cerebrospinal fluid (aCSF)

• Acute hippocampal slices

• Electrophysiology recording setup with a theta-burst stimulus protocol capability

• Perfusion system

Procedure:

• Slice Preparation and Electrode Placement: Follow steps 1 and 2 from Protocol 1.

• Baseline Recording: Establish a stable baseline of fEPSPs for at least 20-30 minutes.

• Drug Application: Perfuse the slice with aCSF containing 10 µM JNJ-46778212 for at least 20 minutes prior to LTP induction.

• LTP Induction: Induce LTP using a standard theta-burst stimulation (TBS) protocol (e.g., 4 pulses at 100 Hz, repeated 10 times at 5 Hz).

• Post-Induction Recording: Continue recording fEPSPs for at least 60 minutes following TBS to monitor the induction and maintenance of LTP.

• Data Analysis:

  • Measure and normalize the fEPSP slopes as described in Protocol 1.

  • Compare the magnitude of LTP induced in the presence of JNJ-46778212 to control experiments where LTP is induced with TBS alone. The expectation is that there will be no significant difference in the magnitude of LTP between the two conditions.

Visualizations

Caption: Signaling pathway of mGluR5 potentiation by JNJ-46778212 leading to LTD.

Caption: Experimental workflow for studying JNJ-46778212-potentiated mGluR5-LTD.

Caption: Logical relationship of JNJ-46778212's effects on LTD and LTP.

References

• 1. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]

JNJ-46778212: Application Notes and Protocols for a Positive Allosteric Modulator of mGlu5 Receptor

For Research Use Only. Not for use in diagnostic procedures.

Introduction

JNJ-46778212, also known as VU0409551, is a potent and selective positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 5 (mGlu5).[1][2][3] mGlu5 receptors are G-protein coupled receptors that play a significant role in modulating excitatory synaptic transmission and plasticity. While the user's initial query mentioned N-methyl-D-aspartate (NMDA) receptor function, it is important to clarify that JNJ-46778212 directly targets the mGlu5 receptor. However, mGlu5 and NMDA receptors are often co-localized at the postsynaptic density and functionally interact, which is a key area of interest in neuroscience research, particularly in the context of schizophrenia.[1] This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in utilizing JNJ-46778212 to study mGlu5 receptor function.

Data Presentation

In Vitro Pharmacology of JNJ-46778212

Parameter	Value	Cell Line	Assay Type	Reference
EC50 (Potentiation)	260 nM	HEK293 cells expressing human mGlu5	Calcium Mobilization	[4]
Fold Shift	~10-fold leftward shift of the glutamate CRC (at 10 µM)	HEK293 cells expressing human mGlu5	Calcium Mobilization
Selectivity	Highly selective for mGlu5 over mGlu1-4, 6-8 (at 10 µM)	Various cell lines expressing mGlu subtypes	Not Specified
Binding Site	MPEP allosteric site	Not Specified	Competitive Binding Assay

In Vivo Efficacy of JNJ-46778212

Preclinical Model	Species	Endpoint	Minimum Effective Dose (MED)	Reference
Amphetamine-Induced Hyperlocomotion	Rat	Reversal of hyperlocomotion	3-10 mg/kg, p.o.	[3]
Novel Object Recognition	Not explicitly stated for JNJ-46778212, but a relevant model for cognitive enhancement by mGlu5 PAMs.	Improved recognition memory	Not Applicable	[5][6]

Signaling Pathways and Experimental Workflows

NMDAR-Dependent Synaptic Plasticity Signaling Pathway

Caption: NMDAR-dependent signaling cascade in long-term potentiation (LTP).

Experimental Workflow for Characterizing an mGlu5 PAM

Caption: Workflow for preclinical evaluation of an mGlu5 PAM.

Experimental Protocols

Radioligand Binding Assay for mGlu5 ([³H]-M-MPEP Competition Assay)

This protocol is adapted from established methods for characterizing ligands that bind to the MPEP allosteric site on the mGlu5 receptor.[7][8][9]

Objective: To determine the binding affinity (Ki) of JNJ-46778212 for the mGlu5 receptor.

Materials:

• HEK293 or CHO cells stably expressing the human mGlu5 receptor

• [³H]-M-MPEP (radioligand)

• Unlabeled M-MPEP (for non-specific binding)

• JNJ-46778212

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, pH 7.4

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• Scintillation cocktail

• Glass fiber filters (e.g., Whatman GF/B)

• 96-well plates

• Cell harvester

• Scintillation counter

Procedure:

• Membrane Preparation:

  • Culture and harvest cells expressing the mGlu5 receptor.

  • Homogenize cells in ice-cold hypotonic lysis buffer.

  • Centrifuge to pellet membranes and wash the pellet with assay buffer.

  • Resuspend the final membrane pellet in assay buffer and determine the protein concentration. Store at -80°C.

• Assay Setup:

  • Prepare serial dilutions of JNJ-46778212 in assay buffer.

  • In a 96-well plate, set up the following in triplicate:

    • Total Binding: 50 µL of [³H]-M-MPEP (at a concentration near its Kd, typically 2-5 nM) and 50 µL of assay buffer.

    • Non-specific Binding (NSB): 50 µL of [³H]-M-MPEP and 50 µL of a high concentration of unlabeled M-MPEP (e.g., 10 µM).

    • Competition: 50 µL of [³H]-M-MPEP and 50 µL of each dilution of JNJ-46778212.

• Incubation:

  • Add 100 µL of the membrane preparation (typically 20-50 µg of protein) to each well.

  • Incubate the plate at room temperature for 60-90 minutes with gentle agitation.

• Filtration and Washing:

  • Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Counting and Analysis:

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

  • Calculate specific binding by subtracting NSB from total binding.

  • Plot the percentage of specific binding against the log concentration of JNJ-46778212 to determine the IC₅₀.

  • Calculate the Ki value using the Cheng-Prusoff equation.

Calcium Mobilization Assay

This protocol is a standard method to assess the functional activity of mGlu5 PAMs by measuring changes in intracellular calcium.[10][11]

Objective: To determine the potency (EC₅₀) of JNJ-46778212 in potentiating the glutamate-induced calcium response.

Materials:

• HEK293 cells stably expressing the rat or human mGlu5 receptor

• Fluo-4 AM or other suitable calcium-sensitive dye

• Pluronic F-127

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4

• Glutamate

• JNJ-46778212

• 96- or 384-well black-walled, clear-bottom plates

• Fluorescence plate reader with automated injection capabilities (e.g., FLIPR, FlexStation)

Procedure:

• Cell Plating:

  • Seed mGlu5-expressing HEK293 cells into 96- or 384-well plates and culture overnight.

• Dye Loading:

  • Prepare a loading buffer containing Fluo-4 AM and Pluronic F-127 in assay buffer.

  • Remove the culture medium from the cells and add the loading buffer.

  • Incubate for 45-60 minutes at 37°C.

• Assay Protocol:

  • Prepare serial dilutions of JNJ-46778212 and a fixed, sub-maximal (EC₂₀) concentration of glutamate in assay buffer.

  • Place the cell plate in the fluorescence plate reader.

  • Record a baseline fluorescence reading.

  • Add the JNJ-46778212 dilutions to the wells and incubate for a specified time (e.g., 2-15 minutes).

  • Add the EC₂₀ concentration of glutamate and continue to record the fluorescence signal.

• Data Analysis:

  • Measure the peak fluorescence response after glutamate addition.

  • Normalize the data to the response with glutamate alone.

  • Plot the normalized response against the log concentration of JNJ-46778212 to determine the EC₅₀ for potentiation.

Amphetamine-Induced Hyperlocomotion in Rats

This is a widely used preclinical model to assess the antipsychotic-like potential of a compound.[12][13][14][15][16]

Objective: To evaluate the ability of JNJ-46778212 to reverse amphetamine-induced hyperlocomotion.

Animals:

• Male Sprague-Dawley or Wistar rats

Apparatus:

• Open-field arenas equipped with automated photobeam detection systems to measure locomotor activity.

Procedure:

• Habituation:

  • Habituate the rats to the open-field arenas for 30-60 minutes for at least two consecutive days prior to testing.

• Drug Administration:

  • On the test day, administer JNJ-46778212 (e.g., 3, 10, 30 mg/kg) or vehicle via oral gavage (p.o.).

  • After a pre-treatment time (e.g., 60 minutes), administer amphetamine (e.g., 0.5-1.5 mg/kg, intraperitoneally, i.p.).

• Behavioral Testing:

  • Immediately after amphetamine injection, place the rats in the open-field arenas and record locomotor activity for 60-90 minutes.

• Data Analysis:

  • Quantify locomotor activity (e.g., distance traveled, beam breaks).

  • Compare the locomotor activity of the JNJ-46778212-treated groups to the vehicle-treated group that received amphetamine.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests).

Conclusion

JNJ-46778212 is a valuable research tool for investigating the role of mGlu5 receptors in normal physiology and in pathological conditions. The protocols provided herein offer a framework for the in vitro and in vivo characterization of this mGlu5 PAM. As with any experimental procedure, optimization of these protocols for specific laboratory conditions and research questions is recommended. The complex interplay between mGlu5 and NMDA receptors remains a critical area of investigation, and JNJ-46778212 provides a selective means to probe the mGlu5 component of this interaction.

References

• 1. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. JNJ-46778212 | GluR | TargetMol [targetmol.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Novel object recognition test as an alternative approach to assessing the pharmacological profile of sigma-1 receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Review on the Disruption of Novel Object Recognition Induced by Methamphetamine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Probing the Metabotropic Glutamate Receptor 5 (mGlu5) Positive Allosteric Modulator (PAM) Binding Pocket: Discovery of Point Mutations That Engender a “Molecular Switch” in PAM Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. b-neuro.com [b-neuro.com]
• 13. Amphetamine-induced hyperlocomotion in rats: Hippocampal modulation of the nucleus accumbens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. imrpress.com [imrpress.com]
• 15. imrpress.com [imrpress.com]
• 16. Item - Reassessment of amphetamine- and phencyclidine-induced locomotor hyperactivity as a model of psychosis-like behavior in rats - La Trobe - Figshare [opal.latrobe.edu.au]

Technical Notes & Optimization

JNJ-46778212 solubility in DMSO and ethanol

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the solubility, handling, and experimental use of JNJ-46778212.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of JNJ-46778212 in common laboratory solvents?

Data Presentation: JNJ-46778212 Solubility

Solvent	Solubility (mg/mL)	Molar Concentration (mM)	Notes
DMSO	80 mg/mL[1]	227.04 mM[1]	Sonication is recommended to aid dissolution.[1]
Ethanol (B145695)	Not specified	Not specified	Empirical determination is recommended.

Q2: How should I prepare a stock solution of JNJ-46778212?

A2: To prepare a stock solution, dissolve JNJ-46778212 in high-purity, anhydrous DMSO. For detailed steps, please refer to the Experimental Protocols section.

Q3: My JNJ-46778212 solution in DMSO appears to have particulates. What should I do?

A3: If you observe particulates, we recommend sonicating the solution in a water bath to facilitate complete dissolution. Gentle warming can also be applied. If particulates persist, it may indicate that the solution is supersaturated or that the compound has degraded. Please refer to the Troubleshooting Guide for further instructions.

Q4: What is the mechanism of action for JNJ-46778212?

A4: JNJ-46778212 is a potent and selective positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 5 (mGlu5). It binds to an allosteric site on the receptor, enhancing its response to the endogenous ligand, glutamate.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Compound will not dissolve in DMSO	- Insufficient solvent volume- Low-quality or hydrated DMSO- Inadequate mixing	- Ensure the correct volume of DMSO is used for the desired concentration.- Use fresh, anhydrous, high-purity DMSO.- Vortex the solution vigorously and sonicate in a water bath for 10-15 minutes. Gentle warming to 37°C can also help.
Precipitation occurs when adding DMSO stock to aqueous media	- The final concentration exceeds the aqueous solubility of the compound.- Rapid change in solvent polarity.	- Lower the final working concentration of JNJ-46778212.- Perform serial dilutions of the DMSO stock in the aqueous medium. Add the stock solution dropwise while gently vortexing the medium.
Inconsistent experimental results	- Improper storage of stock solution.- Multiple freeze-thaw cycles.	- Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Ensure vials are tightly sealed to prevent moisture absorption.

Experimental Protocols

Protocol 1: Preparation of a 10 mM JNJ-46778212 Stock Solution in DMSO

• Materials:

  • JNJ-46778212 powder (Molecular Weight: 352.36 g/mol )

  • Anhydrous, high-purity DMSO

  • Sterile microcentrifuge tubes or vials

  • Calibrated pipettes

  • Vortex mixer

  • Water bath sonicator

• Procedure:

  • Calculate the required mass of JNJ-46778212. For 1 mL of a 10 mM stock solution, you will need:

    • Mass = 10 mmol/L * 1 L/1000 mL * 352.36 g/mol * 1000 mg/g = 3.52 mg

  • Weigh out the calculated amount of JNJ-46778212 powder and place it in a sterile vial.

  • Add the calculated volume of anhydrous DMSO to the vial.

  • Cap the vial tightly and vortex for 1-2 minutes until the powder is dispersed.

  • If the compound is not fully dissolved, place the vial in a water bath sonicator for 10-15 minutes.

  • Visually inspect the solution to ensure it is clear and free of particulates.

  • Store the stock solution at -20°C or -80°C in single-use aliquots.

Visualizations

Caption: JNJ-46778212 acts as a positive allosteric modulator of the mGlu5 receptor.

Caption: A logical workflow for troubleshooting common dissolution problems.

References

• 1. JNJ-46778212 | GluR | TargetMol [targetmol.com]

Troubleshooting JNJ-46778212 experimental variability

Welcome to the troubleshooting guide for JNJ-46778212. This resource is designed to assist researchers, scientists, and drug development professionals in addressing experimental variability and other common issues encountered when working with this novel VAK1 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for JNJ-46778212?

JNJ-46778212 is a potent and selective ATP-competitive inhibitor of Variability-Associated Kinase 1 (VAK1). By binding to the ATP pocket of VAK1, it prevents the phosphorylation of its downstream target, Factor-X (FX). This, in turn, blocks the translocation of phosphorylated FX to the nucleus and subsequent activation of stress-response gene expression.

Q2: Why am I seeing significant variability in the IC50 values of JNJ-46778212 across different cell lines?

Variability in IC50 values can be attributed to several factors:

• VAK1 Expression Levels: Different cell lines may express varying levels of the VAK1 protein. Higher expression levels might require higher concentrations of JNJ-46778212 to achieve the same level of inhibition.

• Cellular ATP Concentrations: As an ATP-competitive inhibitor, the efficacy of JNJ-46778212 can be influenced by intracellular ATP levels, which can fluctuate between cell types.

• Drug Efflux Pump Activity: The presence and activity of multidrug resistance transporters (e.g., P-glycoprotein) can vary, leading to different intracellular concentrations of the compound.

Q3: My downstream gene expression analysis does not correlate with the observed inhibition of FX phosphorylation. What could be the cause?

This discrepancy can arise from a few key areas:

• Timing of Experiments: The kinetics of FX phosphorylation and the subsequent transcriptional changes can vary. Ensure that the time points for both assays are optimized. Peak FX phosphorylation may occur earlier than the peak in downstream gene expression.

• Off-Target Effects: While JNJ-46778212 is highly selective for VAK1, at higher concentrations, off-target effects on other kinases or signaling pathways cannot be entirely ruled out.

• Alternative Signaling Pathways: The targeted stress-response genes may be regulated by pathways independent of VAK1/FX signaling.

Troubleshooting Guides

Issue 1: High Variability in Western Blot Results for Phospho-FX

Problem: You are observing inconsistent levels of phospho-FX (pFX) inhibition after treatment with JNJ-46778212.

Possible Causes and Solutions:

Cause	Recommended Solution
Cell Confluency	Ensure that cells are seeded at a consistent density and are at a similar confluency (e.g., 70-80%) at the time of treatment. High confluency can alter cellular signaling.
Inconsistent Lysis	Use a standardized lysis protocol with fresh phosphatase and protease inhibitors. Ensure complete cell lysis to solubilize all proteins.
Antibody Performance	Validate the specificity of your primary antibodies for both total FX and pFX. Run appropriate controls, such as cells not treated with the stressor. Titrate antibodies to determine the optimal concentration.
Loading Inconsistencies	Perform a total protein quantification (e.g., BCA assay) and load equal amounts of protein for each sample. Normalize pFX signal to a loading control (e.g., GAPDH, β-actin) or total FX.

Issue 2: Inconsistent Downstream Gene Expression in qPCR

Problem: The modulation of target gene expression by JNJ-46778212 is not reproducible.

Possible Causes and Solutions:

Cause	Recommended Solution
RNA Integrity	Assess RNA quality and integrity (e.g., using a Bioanalyzer) before proceeding with reverse transcription. Ensure the A260/A280 ratio is ~2.0.
Primer Efficiency	Validate qPCR primer efficiency for all target and reference genes. The efficiency should be between 90-110%.
Choice of Housekeeping Genes	Use at least two stable housekeeping genes for normalization. The stability of these genes should be validated under your specific experimental conditions, as stress can alter their expression.
Cell Cycle Synchronization	If your cell line is sensitive to cell cycle-dependent signaling, consider synchronizing the cells before treatment to reduce variability.

Experimental Protocols

Key Experiment: Western Blot for Phospho-FX Inhibition

• Cell Seeding: Plate cells at a density of 2 x 10^5 cells/well in a 6-well plate and allow them to adhere overnight.

• Treatment: Pre-treat cells with the desired concentrations of JNJ-46778212 or vehicle control for 1 hour.

• Stimulation: Induce cellular stress (e.g., with 100 µM H₂O₂ for 30 minutes) to activate the VAK1 pathway.

• Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Load 20 µg of protein per lane on a 4-12% Bis-Tris gel. Transfer proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% BSA in TBST for 1 hour. Incubate with primary antibodies (e.g., anti-pFX, anti-total FX, anti-GAPDH) overnight at 4°C.

• Detection: Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature and visualize using an ECL substrate.

Visualizations

Technical Support Center: JNJ-46778212 and Comparators

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with JNJ-46778212 and other relevant compounds.

Toxicology Data Summary

The following tables summarize the key toxicology findings for JNJ-46778212, JNJ-42165279, and rilzabrutinib (B1431308).

Table 1: Preclinical Toxicology Profile of JNJ-46778212 (VU0409551)

Test Type	Result	Species	Key Findings & Implications
Genotoxicity
Ames Test	Negative ("clean")[1]	Bacterial	Indicates a low likelihood of mutagenicity.
Cytotoxicity
High Content Cytotoxicity Assay	>30 μM[1]	In vitro	Suggests low potential for direct cell killing at concentrations relevant for most in vitro experiments.
In Vivo Toxicology
Neurotoxicity (Fluoro-Jade C Staining)	Positive	Rat	Chronic administration of a high dose (360 mg/kg for 30 days) induced neuronal degeneration. This finding led to the pause in the compound's development and suggests a potential for mechanism-based neurotoxicity with prolonged, high-level exposure.
Drug Metabolism and Pharmacokinetics (DMPK)
Cytochrome P450 (CYP) Profile	IC50 >25 μM for CYP1A2, 2C9, 2D6, 3A4[1]	In vitro	Exceptional profile, indicating a low risk of drug-drug interactions mediated by these major CYP enzymes.
GSH/CN Trapping Studies	Negative ("clean")[1]	In vitro	Suggests a low potential for the formation of reactive metabolites.

Table 2: Clinical Safety Profile of JNJ-42165279

Study Phase	Dosage	Population	Key Findings & Implications
Phase I Multiple Ascending Dose	Not specified	Healthy Volunteers	"No safety concerns were identified."[2] Side effects were few and of mild intensity.[3]
Phase II	25 mg, twice-daily	Adolescents and Adults with Autism Spectrum Disorder	"demonstrated an acceptable safety profile."[4]

Table 3: Clinical Safety Profile of Rilzabrutinib (Phase 3 LUNA3 Study)

Adverse Event (AE)	Rilzabrutinib (400 mg twice daily)	Placebo	Grade	Key Findings & Implications
Common Treatment-Related AEs	Primarily mild to moderate gastrointestinal side effects.
Diarrhea	23%[5][6][7][8]	4%[5][8]	Mainly Grade 1/2[5][6][7][8]
Nausea	17%[5][6][7][8]	6%[5][8]	Mainly Grade 1/2[5][6][7][8]
Headache	8%[5][6][7][8]	1%[5][8]	Mainly Grade 1/2[5][6][7][8]
Abdominal Pain	6%[5][6][7][8]	1%[5][8]	Mainly Grade 1/2[5][6][7][8]
Serious Treatment-Related AEs
Peripheral Embolism	1 patient[5][7][8][9]	0	Grade 3[5][7][8][9]	Occurred in a patient with multiple risk factors, highlighting a potential risk in susceptible populations.

Experimental Protocols

Fluoro-Jade C Staining for Neurotoxicity Assessment

This protocol is a general guideline for identifying degenerating neurons in brain tissue sections.

Objective: To detect neuronal degeneration in tissue sections from animals treated with a test compound.

Materials:

• Gelatin-coated microscope slides

• Slide warmer

• Staining jars

• Basic alcohol solution (1% NaOH in 80% ethanol)

• 70% ethanol (B145695)

• Distilled water

• 0.06% Potassium permanganate (B83412) solution

• 0.0001% Fluoro-Jade C staining solution in 0.1% acetic acid

• Xylene

• Mounting medium (e.g., DPX)

Procedure:

• Tissue Preparation: Mount brain sections onto gelatin-coated slides and dry them on a slide warmer at 50-60°C for at least 30 minutes.[10]

• Rehydration and Permeabilization:

  • Immerse slides in the basic alcohol solution for 5 minutes.[10]

  • Transfer to 70% ethanol for 2 minutes.[10]

  • Rinse in distilled water for 2 minutes.[10]

• Oxidation: Incubate slides in 0.06% potassium permanganate solution for 10 minutes. This step helps to reduce background staining.[10]

• Rinsing: Rinse slides in distilled water for 2 minutes.[10]

• Staining: Incubate slides in the 0.0001% Fluoro-Jade C staining solution for 10 minutes.[10]

• Washing: Rinse the slides three times in distilled water for 1 minute each.[10]

• Drying: Dry the slides on a slide warmer at 50°C for at least 5 minutes.[10]

• Clearing and Coverslipping: Clear the slides in xylene and then coverslip using a mounting medium.

Data Interpretation: Degenerating neurons will fluoresce brightly under a fluorescence microscope with a filter set appropriate for fluorescein (B123965) (FITC).

Troubleshooting Guides & FAQs

JNJ-46778212

Q1: I am observing unexpected neuronal cell death in my in vitro culture after treatment with JNJ-46778212. What could be the cause?

A1:

• Concentration: While the reported cytotoxicity is >30 μM, prolonged exposure or use in highly sensitive neuronal cultures could lead to toxicity at lower concentrations. Consider performing a dose-response and time-course experiment to determine the toxicity threshold in your specific cell type.

• Mechanism-Based Toxicity: JNJ-46778212 is a positive allosteric modulator (PAM) of mGlu5. Over-potentiation of mGlu5 signaling can lead to excitotoxicity, especially in the presence of high glutamate (B1630785) concentrations in your culture medium. Ensure your medium's glutamate levels are physiological.

• Off-Target Effects: Although highly selective, off-target effects at high concentrations cannot be entirely ruled out. Review the literature for known off-target activities of mGlu5 PAMs.

Q2: My in vivo study with JNJ-46778212 is showing behavioral changes in the animals that are not consistent with the expected pharmacological effect. Could this be a sign of toxicity?

A2:

• Neurotoxicity: The preclinical data in rats showed neurotoxicity with chronic high-dose administration. The behavioral changes you are observing could be an early indicator of central nervous system toxicity. It is crucial to include neurobehavioral assessments in your study design and consider histopathological analysis of the brain tissue at the end of the study, potentially using markers like Fluoro-Jade C.

• Dose and Duration: The observed neurotoxicity with JNJ-46778212 was dose- and duration-dependent. Re-evaluate your dosing regimen. It may be necessary to reduce the dose or the duration of treatment to stay within a therapeutic window.

JNJ-42165279

Q3: Are there any known significant safety concerns with JNJ-42165279 in preclinical or clinical studies?

A3: Based on the available Phase I clinical trial data in healthy volunteers, JNJ-42165279 was reported to have no significant safety concerns and was well-tolerated, with only a few mild side effects.[2][3] A study in individuals with Autism Spectrum Disorder also found it to have an acceptable safety profile.[4] However, as with any investigational drug, it is essential to monitor for any unexpected adverse events in your experiments.

Rilzabrutinib

Q4: We are planning a preclinical study with rilzabrutinib. What are the most common toxicities we should monitor for?

A4: Based on the Phase 3 clinical trial data, the most frequently observed treatment-related adverse events are gastrointestinal in nature. You should monitor your animals for:

• Diarrhea

• Nausea (which may manifest as decreased food intake or weight loss in animals)

• Abdominal pain (which may be indicated by postural changes or reluctance to be handled)

While less common, it is also important to be aware of the potential for thromboembolic events, as a case of peripheral embolism was reported in a clinical trial patient with pre-existing risk factors.[5][7][8][9]

Q5: How can I mitigate the gastrointestinal side effects of rilzabrutinib in my animal studies?

A5:

• Dose Optimization: Ensure you are using the lowest effective dose. Conduct a dose-ranging study to identify a dose that provides the desired pharmacological effect with minimal gastrointestinal upset.

• Formulation and Dosing Regimen: Consider the formulation of the drug and the dosing schedule. Splitting the daily dose may help to reduce peak plasma concentrations and associated gastrointestinal side effects.

• Supportive Care: Provide supportive care to the animals as needed, such as ensuring adequate hydration and nutrition.

Signaling Pathways and Experimental Workflows

JNJ-46778212: mGlu5 Signaling Pathway and Potential for Neurotoxicity

Caption: JNJ-46778212 potentiates mGlu5 signaling, potentially leading to neurotoxicity.

JNJ-42165279: FAAH Inhibition and Endocannabinoid Signaling

Caption: JNJ-42165279 inhibits FAAH, increasing endocannabinoid levels and therapeutic effects.

Rilzabrutinib: BTK Inhibition in B-Cells

Caption: Rilzabrutinib inhibits BTK, blocking downstream signaling for B-cell proliferation.

General Experimental Workflow for In Vivo Toxicology Assessment

Caption: A generalized workflow for conducting in vivo toxicology studies.

References

• 1. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fatty Acid Amide Hydrolase Inhibition by JNJ‐42165279: A Multiple‐Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FAAH inhibitors in the limelight, but regrettably - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficacy and safety of JNJ-42165279, a fatty acid amide hydrolase inhibitor, in adolescents and adults with autism spectrum disorder: a randomized, phase 2, placebo-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ashpublications.org [ashpublications.org]
• 6. Sanofi-Aventis Announces Positive Results For Rilzabrutinib In Phase 3 ITP Study | Nasdaq [nasdaq.com]
• 7. firstwordpharma.com [firstwordpharma.com]
• 8. Paper: Efficacy and Safety of Oral Bruton Tyrosine Kinase Inhibitor (BTKi) Rilzabrutinib in Adults with Previously Treated Immune Thrombocytopenia (ITP): A Phase 3, Placebo-Controlled, Parallel-Group, Multicenter Study (LUNA 3) [ash.confex.com]
• 9. Safety and efficacy of rilzabrutinib vs placebo in adults with immune thrombocytopenia: the phase 3 LUNA3 study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. docs.aatbio.com [docs.aatbio.com]

Potential off-target effects of VU0409551

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the potential off-target effects of VU0409551.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of VU0409551?

A1: VU0409551 is a potent and selective positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 5 (mGlu5).[1][2] It enhances the receptor's response to the endogenous ligand, glutamate.

Q2: What are the known off-target interactions of VU0409551?

A2: VU0409551 has a generally clean off-target profile. However, weak interactions have been reported with Monoamine Oxidase B (MAO-B) and the α2A adrenergic receptor.[3][4]

Q3: How selective is VU0409551 for mGlu5 over other mGlu receptors?

A3: VU0409551 is highly selective for mGlu5 and shows no activity at other mGlu receptor subtypes (mGlu1, 2, 3, 4, 6, 7, and 8) when tested at a concentration of 10 μM.[3]

Q4: Was VU0409551 screened against a broader panel of targets?

A4: Yes, VU0409551 was screened against a panel of 66 other receptors and ion channels at a concentration of 10 μM and was found to have no significant activity, with the exception of the weak interaction at the α2A adrenergic receptor.[1][2][3] The specific composition of this panel is not detailed in the primary publications.

Q5: What is "stimulus bias" in the context of VU0409551, and is it an off-target effect?

A5: Stimulus bias, or biased agonism, is a key feature of VU0409551's mechanism of action and not an off-target effect.[1][3][5][6][7] VU0409551 selectively potentiates mGlu5 coupling to Gαq-mediated signaling pathways, leading to downstream events like calcium mobilization.[1][2][7] However, it does not potentiate mGlu5 modulation of N-methyl-D-aspartate (NMDA) receptor currents.[7][8] This biased signaling profile is thought to contribute to its favorable in vivo efficacy and safety profile.[7]

Troubleshooting Guides

Issue 1: Unexpected experimental results possibly due to MAO-B inhibition.

• Symptoms: You observe effects in your cellular or tissue preparations that are consistent with reduced monoamine oxidase activity, such as altered levels of dopamine (B1211576) or other monoamine neurotransmitters, particularly in long-duration experiments.

• Troubleshooting Steps:

  • Concentration Check: VU0409551 has a reported Ki of 6.4 μM for MAO-B.[4] Determine the concentration of VU0409551 in your experiment. Off-target effects are more likely at concentrations approaching or exceeding this value.

  • Control Experiment: If your experimental system expresses MAO-B, consider running a control experiment with a known selective MAO-B inhibitor (e.g., selegiline) to see if it phenocopies the unexpected effects.

  • Alternative PAM: If MAO-B inhibition is a concern for your specific research question, consider using an alternative mGlu5 PAM with a different off-target profile, if available.

  • Data Interpretation: If you must use VU0409551 at concentrations that might engage MAO-B, acknowledge this potential off-target effect in your data interpretation and discussion.

Issue 2: Potential off-target effects related to the α2A adrenergic receptor.

• Symptoms: You observe unexpected changes in cAMP levels or other signaling events downstream of α2A adrenergic receptor activation or blockade in your experimental system.

• Troubleshooting Steps:

  • Concentration Check: The reported IC50 of VU0409551 for the α2A adrenergic receptor is 8.9 μM.[3] Assess if your experimental concentration of VU0409551 is in a range where this interaction is likely.

  • Receptor Expression: Verify whether your cells or tissue of interest express the α2A adrenergic receptor. If not, this off-target effect is unlikely to be the cause of your observations.

  • Pharmacological Blockade: To confirm if the observed effect is mediated by the α2A adrenergic receptor, perform a co-incubation experiment with a selective α2A adrenergic receptor antagonist (e.g., yohimbine) to see if it reverses the unexpected effect of VU0409551.

  • Functional Readout: If possible, directly measure a functional readout of α2A adrenergic receptor activity (e.g., cAMP levels) in the presence of VU0409551 to quantify the extent of this off-target interaction in your system.

Issue 3: Misinterpretation of biased signaling as an off-target effect.

• Symptoms: You observe potentiation of Gαq-mediated signaling (e.g., calcium mobilization) but no effect on NMDA receptor currents in your neuronal preparations, leading you to suspect inconsistent or off-target activity.

• Troubleshooting Steps:

  • Understand the Mechanism: Recognize that this is the expected "stimulus bias" of VU0409551.[7] It is designed to selectively engage one signaling pathway over another.

  • Positive Controls: Ensure you have appropriate positive controls for both mGlu5-Gαq signaling (e.g., another mGlu5 PAM known to potentiate calcium flux) and mGlu5-NMDA receptor modulation (if a different PAM with this property is available) to validate your assay systems.

  • Experimental Design: Design your experiments to specifically investigate the consequences of this biased signaling. For example, you can explore downstream effectors of the Gαq pathway while confirming the lack of impact on NMDA receptor-dependent synaptic plasticity.

Quantitative Data on Off-Target Interactions

Target	Ligand	Assay Type	Species	Value	Unit	Reference
Monoamine Oxidase B (MAO-B)	VU0409551	Radioligand Binding	Human	6.4	Ki (µM)	[4]
α2A Adrenergic Receptor	VU0409551	Radioligand Competition	Human	8.9	IC50 (µM)	[3]

Experimental Protocols

Protocol 1: MAO-B Inhibition Assay (Fluorometric)

This protocol is a general method for assessing MAO-B inhibitory activity and can be adapted to test VU0409551.

Materials:

• Human recombinant MAO-B enzyme

• MAO-B Assay Buffer (e.g., 100 mM Potassium Phosphate, pH 7.4)

• VU0409551 stock solution (in DMSO)

• Tyramine (MAO-B substrate)

• Amplex® Red Reagent

• Horseradish Peroxidase (HRP)

• Selegiline (B1681611) (positive control)

• 96-well black, flat-bottom plates

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Prepare serial dilutions of VU0409551 and selegiline in MAO-B Assay Buffer. The final DMSO concentration should not exceed 1%.

  • Prepare a working solution of MAO-B enzyme in MAO-B Assay Buffer.

  • Prepare a working solution of Amplex® Red/HRP/Tyramine in MAO-B Assay Buffer. Protect this solution from light.

• Assay Plate Setup:

  • Add 25 µL of MAO-B Assay Buffer to the "Blank" wells.

  • Add 25 µL of the various concentrations of VU0409551 to the "Inhibitor" wells.

  • Add 25 µL of MAO-B Assay Buffer to the "Vehicle Control" wells.

  • Add 25 µL of the selegiline working solutions to the "Positive Control" wells.

• Enzyme Addition:

  • Add 25 µL of the MAO-B working solution to all wells except the "Blank" wells.

• Pre-incubation:

  • Gently mix the plate and pre-incubate for 15 minutes at 37°C.

• Reaction Initiation:

  • Add 50 µL of the Amplex® Red/HRP/Tyramine working solution to all wells.

• Fluorescence Measurement:

  • Immediately measure the fluorescence intensity kinetically in a microplate reader pre-set to 37°C (Excitation: 530-560 nm, Emission: ~590 nm).

• Data Analysis:

  • Calculate the rate of reaction for each well.

  • Determine the percent inhibition for each concentration of VU0409551 relative to the vehicle control.

  • Plot the percent inhibition against the log concentration of VU0409551 to determine the IC50 value.

Protocol 2: α2A Adrenergic Receptor Functional Assay (cAMP Accumulation)

This is a general protocol to assess the functional antagonism of VU0409551 at the α2A adrenergic receptor.

Materials:

• HEK293 cells stably expressing the human α2A adrenergic receptor

• Cell culture medium

• Forskolin (B1673556)

• Adrenaline (or other α2A agonist)

• VU0409551 stock solution (in DMSO)

• cAMP assay kit (e.g., HTRF, ELISA)

• 384-well assay plates

Procedure:

• Cell Plating:

  • Seed the α2A adrenergic receptor-expressing cells into 384-well plates and incubate overnight.

• Compound Addition:

  • Prepare serial dilutions of VU0409551.

  • Add the desired concentrations of VU0409551 to the cells and pre-incubate for a specified time (e.g., 15-30 minutes).

• Agonist Stimulation:

  • Add a fixed concentration of an α2A adrenergic agonist (e.g., adrenaline) in the presence of forskolin to stimulate cAMP production.

• Incubation:

  • Incubate the plate at 37°C for a time specified by the cAMP assay kit manufacturer (e.g., 30 minutes).

• cAMP Measurement:

  • Lyse the cells and measure the intracellular cAMP levels according to the instructions of the chosen cAMP assay kit.

• Data Analysis:

  • Generate a concentration-response curve for VU0409551's inhibition of the agonist-induced decrease in forskolin-stimulated cAMP levels.

  • Calculate the IC50 value for VU0409551.

Visualizations

Caption: mGlu5 signaling pathways and the stimulus bias of VU0409551.

Caption: Troubleshooting workflow for suspected off-target effects.

References

• 1. Neuropharmacological Insight from Allosteric Modulation of mGlu Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabotropic glutamate receptor subtype 5: molecular pharmacology, allosteric modulation and stimulus bias - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biased allosteric agonism and modulation of metabotropic glutamate receptor 5: implications for optimizing preclinical neuroscience drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of alpha 2-adrenergic agonists and antagonists on photoreceptor membrane currents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchmgt.monash.edu [researchmgt.monash.edu]
• 6. Biased agonism and allosteric modulation of metabotropic glutamate receptor 5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biased mGlu5 positive allosteric modulators provide in vivo efficacy without potentiating mGlu5 modulation of NMDAR currents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Biased mGlu5-Positive Allosteric Modulators Provide In Vivo Efficacy without Potentiating mGlu5 Modulation of NMDAR Currents - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing JNJ-46778212 Concentration for In Vivo Studies

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the in vivo concentration of JNJ-46778212, a potent and selective mGlu5 positive allosteric modulator (PAM). Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is JNJ-46778212 and what is its primary mechanism of action?

A1: JNJ-46778212 (also known as VU0409551) is a potent, selective, and orally bioavailable positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 5 (mGlu5).[1][2] As a PAM, it does not activate the mGlu5 receptor on its own but potentiates the receptor's response to the endogenous agonist, glutamate.[1] This modulation enhances glutamatergic signaling, a pathway implicated in the pathophysiology of schizophrenia.[3]

Q2: What is the first step in determining the optimal in vivo dose of JNJ-46778212 for my study?

A2: The initial and most critical step is to perform a dose-range finding study to determine the Maximum Tolerated Dose (MTD).[4][5] The MTD is the highest dose that can be administered without causing unacceptable side effects or toxicity.[5][6] This is typically followed by pharmacokinetic (PK) and pharmacodynamic (PD) studies to establish the relationship between the dose, plasma/brain concentration, and the desired biological effect.

Q3: Are there any known toxicity concerns with JNJ-46778212?

A3: Yes, while JNJ-46778212 showed a good therapeutic window in preclinical models, IND-enabling studies revealed potential for neurotoxicity at high, chronic doses. Chronic administration of 360 mg/kg for 30 days in rats induced some neuronal staining, which led to the pause of its clinical development.[1] It is crucial to carefully determine the MTD in your specific animal model and experimental paradigm.

Q4: My in vivo results with JNJ-46778212 are not consistent with in vitro potency. What could be the reason?

A4: Discrepancies between in vitro and in vivo efficacy are common. Several factors could contribute to this:

• Pharmacokinetics: The compound may have poor absorption, rapid metabolism, or high clearance in your animal model, leading to insufficient exposure at the target site.[1]

• Blood-Brain Barrier (BBB) Penetration: For central nervous system (CNS) targets, the ability of the compound to cross the BBB is critical. JNJ-46778212 has been shown to have good brain penetration.[7]

• Off-target effects: In a complex biological system, the compound might have unforeseen off-target interactions.

• Experimental conditions: Factors such as the animal strain, age, sex, and the specific behavioral or disease model can all influence the outcome.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
High variability in animal response	Inconsistent dosing, animal stress, genetic variability within the animal colony.	Refine dosing technique for accuracy. Acclimatize animals properly to the experimental environment. Ensure a homogenous animal population in terms of age and weight.
No observable therapeutic effect	Insufficient dose, poor bioavailability, rapid metabolism.	Conduct a dose-escalation study to test higher concentrations below the MTD. Analyze plasma and brain concentrations to confirm target engagement (PK/PD studies). Consider alternative formulation strategies to improve solubility and absorption.
Signs of toxicity (e.g., weight loss, lethargy)	Dose exceeds the MTD.	Immediately reduce the dose. If toxicity persists, re-evaluate the MTD with a more gradual dose escalation. Monitor animal health closely with daily weigh-ins and clinical observations.
Unexpected behavioral changes	Off-target effects of the compound.	Review the literature for known off-target activities of mGlu5 PAMs. Include additional behavioral tests to characterize the observed phenotype. Consider using a structurally different mGlu5 PAM as a control.

Data Presentation

Table 1: In Vitro Potency of JNJ-46778212

Parameter	Species	Value
EC50 (Potentiation of Glutamate Response)	Human mGlu5	260 nM
EC50 (Potentiation of Glutamate Response)	Rat mGlu5	235 nM

Data sourced from[1]

Table 2: Pharmacokinetic Parameters of JNJ-46778212 in Rats (Oral Administration)

Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	Half-life (t1/2) (h)	Oral Bioavailability (%)
10	938	0.5	2.3	>40%

Data is for a similar mGlu2 PAM from the same company and provides an estimate of expected PK profile.[8] Specific Cmax and Tmax for JNJ-46778212 at various doses are not publicly available. The oral bioavailability for JNJ-46778212 is reported to be >40% in rats.[1]

Table 3: Reported In Vivo Efficacious and Toxic Doses of JNJ-46778212 in Rats

Study Type	Dose (mg/kg, p.o.)	Outcome
Antipsychotic-like activity	3 - 56.6	Reversal of amphetamine-induced hyperlocomotion
Cognitive Enhancement	10, 20	Alleviation of cognitive deficits in a scPCP model
Chronic Toxicity (30 days)	360	Induced FJC staining (neurotoxicity marker)

Data sourced from[1][3]

Experimental Protocols

Maximum Tolerated Dose (MTD) Study Protocol

Objective: To determine the highest dose of JNJ-46778212 that can be administered to rats for a specified duration without causing significant toxicity.

Materials:

• JNJ-46778212

• Vehicle (e.g., 20% Captisol)

• Sprague-Dawley rats (male, 8-10 weeks old)

• Standard laboratory equipment for oral gavage, animal observation, and sample collection.

Procedure:

• Dose Selection: Based on available data, start with a low dose (e.g., 10 mg/kg) and escalate in subsequent cohorts. A common escalation scheme is a modified Fibonacci sequence.

• Animal Groups: Use a small number of animals per group (n=3-5). Include a vehicle control group.

• Administration: Administer JNJ-46778212 orally (p.o.) once daily for 7-14 days.

• Monitoring:

  • Record clinical signs of toxicity (e.g., changes in posture, activity, breathing) at least twice daily.

  • Measure body weight daily. A weight loss of more than 15-20% is often considered a sign of significant toxicity.

  • Observe food and water intake.

• Endpoint: The MTD is defined as the highest dose at which no mortality, no more than 10% body weight loss, and no significant clinical signs of toxicity are observed.

• Necropsy: At the end of the study, perform a gross necropsy to examine for any tissue abnormalities.

Dose-Range Finding and Pharmacokinetic (PK) Study Protocol

Objective: To characterize the pharmacokinetic profile of JNJ-46778212 at different dose levels and to identify a dose range for efficacy studies.

Materials:

• JNJ-46778212

• Vehicle

• Cannulated Sprague-Dawley rats (for serial blood sampling)

• Equipment for blood collection, processing, and bioanalysis (e.g., LC-MS/MS).

Procedure:

• Dose Groups: Based on the MTD study, select 3-4 dose levels (e.g., 10, 30, 100 mg/kg) and a vehicle control group.

• Administration: Administer a single oral dose of JNJ-46778212 to each group.

• Blood Sampling: Collect blood samples at multiple time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours) post-dosing.

• Plasma Preparation: Process blood samples to obtain plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of JNJ-46778212 in plasma samples using a validated LC-MS/MS method.

• Data Analysis: Calculate key PK parameters including Cmax, Tmax, AUC (Area Under the Curve), and half-life (t1/2).

• Brain Tissue Collection (Optional): At the final time point, euthanize animals and collect brain tissue to determine the brain-to-plasma concentration ratio.

Visualizations

Caption: Simplified signaling pathway of the mGlu5 receptor potentiated by JNJ-46778212.

Caption: Experimental workflow for optimizing JNJ-46778212 in vivo concentration.

Caption: A decision tree for troubleshooting common issues in in vivo studies.

References

• 1. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mGlu5 Positive Allosteric Modulators Facilitate Long-Term Potentiation via Disinhibition Mediated by mGlu5-Endocannabinoid Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The comparative effects of mGlu5 receptor positive allosteric modulators VU0409551 and VU0360172 on cognitive deficits and signalling in the sub-chronic PCP rat model for schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dose Range Finding in Preclinical Studies | Altasciences Blog [altasciences.com]
• 5. pacificbiolabs.com [pacificbiolabs.com]
• 6. Hooke - Contract Research - Maximum Tolerated Dose (MTD) [hookelabs.com]
• 7. Discovery of “Molecular Switches” within a Series of mGlu5 Allosteric Ligands Driven by a “Magic Methyl” Effect Affording Both PAMs and NAMs with In Vivo Activity, Derived from an M1 PAM Chemotype - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacological and pharmacokinetic properties of JNJ-40411813, a positive allosteric modulator of the mGlu2 receptor - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming poor bioavailability of JNJ-46778212

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with JNJ-46778212. Our goal is to help you address challenges you may encounter during your experiments, particularly those related to achieving desired systemic exposure.

Troubleshooting Guide: Investigating Lower-Than-Expected In Vivo Exposure

While preclinical data indicates that JNJ-46778212 has moderate to high oral bioavailability in animal models, you may encounter lower-than-expected systemic exposure in your own experiments. This guide provides a systematic approach to troubleshooting this issue.

Question: I am observing low or inconsistent plasma concentrations of JNJ-46778212 after oral administration in my animal model. What should I do?

Answer:

Start by working through the following diagnostic workflow to pinpoint the potential cause of the issue.

Caption: Troubleshooting workflow for low in vivo exposure.

Step 1: Review Your Formulation

The most common cause of variable absorption for a compound with good intrinsic permeability is the formulation.

• Is the compound fully solubilized or uniformly suspended?

  • Visually inspect your formulation for any precipitated drug. If you are making a suspension, ensure it is homogenous and that the particle size is small and uniform.

• Are your chosen excipients appropriate?

  • Some excipients can interfere with absorption. For example, using a high concentration of certain surfactants can have unintended effects on gastrointestinal motility or membrane permeability.

• Have you considered an alternative formulation strategy?

  • If you are using a simple aqueous suspension, you may see improved and more consistent absorption with a different vehicle. Consider the strategies outlined in the FAQ section below.

Step 2: Verify Your Dosing Procedure

• Was the oral gavage performed correctly?

  • Ensure that the full dose was administered and that there was no reflux. Improper gavage technique can lead to significant variability in the amount of drug that reaches the stomach.

• Is the dosing volume appropriate for the animal's size?

  • Follow institutional guidelines for maximum oral gavage volumes to avoid gastrointestinal distress that could affect absorption.

Step 3: Assess Your Animal Model

• Are there any specific characteristics of your animal strain that could affect drug absorption or metabolism?

  • Consider factors such as gastrointestinal pH and transit time, as well as the expression of metabolic enzymes.

• Was the animal fasted or fed?

  • The presence of food can significantly impact the absorption of some drugs. The original preclinical studies for JNJ-46778212 may have been conducted in either state. Ensure your experimental conditions are consistent.

Step 4: Check Your Bioanalytical Method

• Is your analytical method validated?

  • Ensure your method for quantifying JNJ-46778212 in plasma is accurate, precise, and sensitive enough to detect the expected concentrations.

• Are you using the correct anticoagulant for blood collection?

  • Confirm that the compound is stable in the chosen matrix and that the anticoagulant does not interfere with the assay.

Frequently Asked Questions (FAQs)

Q1: What is the reported oral bioavailability of JNJ-46778212?

A1: Published preclinical data for JNJ-46778212 (also known as VU0409551) shows moderate to high oral bioavailability across multiple species.[1][2] While this does not guarantee performance in every experimental setting, it suggests the compound itself has favorable absorption characteristics.

Pharmacokinetic Parameters for JNJ-46778212 [1]

Parameter	Mouse	Rat	Dog
Dose (mg/kg) po	10	10	5
Cmax (µM) po	0.83	1.08	1.01
Tmax (h) po	0.5	1.5	0.5
AUC₀₋ᵢₙf (ng·h/mL) po	1874	818	6460
Oral Bioavailability (F %)	44	96	51

Q2: My initial formulation is a simple aqueous suspension, and I'm seeing variability. What are some alternative formulation strategies I can try?

A2: For compounds that are poorly soluble in water, moving beyond a simple suspension can significantly improve exposure and reduce variability. Here are some common strategies that can be implemented in a research setting.[3][4][5][6][7]

Caption: Common strategies to enhance oral bioavailability.

Summary of Alternative Formulation Strategies

Strategy	Principle	Advantages	Considerations
Particle Size Reduction	Increases the surface area of the drug, leading to a faster dissolution rate.[5][6]	Simple concept, can be achieved through techniques like wet milling.	May not be sufficient for very poorly soluble compounds; potential for particle aggregation.
Lipid-Based Formulations (e.g., SEDDS)	The drug is dissolved in a mixture of oils, surfactants, and co-solvents, which forms a microemulsion in the GI tract.[3][4][6]	Can significantly increase solubility and absorption; may utilize lymphatic uptake to bypass first-pass metabolism.[5]	Requires careful selection of excipients; more complex to prepare than a simple suspension.
Cyclodextrin Complexation	The drug molecule is encapsulated within the hydrophobic core of a cyclodextrin molecule, increasing its apparent water solubility.[3][6]	Forms a true solution, improving dissolution.	Limited by the stoichiometry of the complex; may not be suitable for high doses.
Solid Dispersions	The drug is dispersed in an amorphous form within a polymer matrix, which can improve both solubility and dissolution.[3][7]	Can achieve a supersaturated state in the GI tract, enhancing the driving force for absorption.	Requires specific equipment (e.g., spray dryer, hot-melt extruder); physical stability of the amorphous form can be a concern.

Q3: JNJ-46778212 is a positive allosteric modulator (PAM) of mGlu₅. Does its mechanism of action have any implications for its absorption?

A3: JNJ-46778212 is a PAM that potentiates the response of the mGlu₅ receptor to glutamate.[1][2] There is no direct evidence to suggest that its mechanism of action at the mGlu₅ receptor would influence its own gastrointestinal absorption. The primary factors governing its absorption will be its physicochemical properties, such as solubility and permeability, and the formulation in which it is administered.

Caption: Allosteric potentiation of the mGlu₅ receptor.

Experimental Protocols

Protocol 1: Preparation of a Cyclodextrin-Based Formulation

This protocol describes a general method for preparing a solution of a poorly water-soluble compound using hydroxypropyl-β-cyclodextrin (HP-β-CD).

Materials:

• JNJ-46778212

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Purified water (e.g., Milli-Q or equivalent)

• Vortex mixer

• Magnetic stirrer and stir bar

• pH meter

Methodology:

• Determine the required concentration of HP-β-CD. A common starting point is a 20-40% (w/v) solution of HP-β-CD in water. This may need to be optimized based on the required dose of JNJ-46778212.

• Prepare the HP-β-CD solution. Weigh the required amount of HP-β-CD and dissolve it in the appropriate volume of purified water. Use a magnetic stirrer to facilitate dissolution.

• Add JNJ-46778212. Weigh the required amount of JNJ-46778212 and add it slowly to the HP-β-CD solution while stirring.

• Facilitate complexation. Continue stirring the mixture for several hours (e.g., 4-24 hours) at room temperature. The solution should become clear as the complex forms. Gentle heating (e.g., to 40°C) can sometimes accelerate this process, but be cautious of compound stability.

• Final checks. Once the compound is fully dissolved, visually inspect the solution for any particulates. Measure the final pH and adjust if necessary, depending on the stability of your compound and the requirements of your experiment.

• Storage. Store the final formulation according to the stability profile of JNJ-46778212, typically protected from light and refrigerated.

Protocol 2: Preparation of a Basic Self-Emulsifying Drug Delivery System (SEDDS)

This protocol provides a starting point for developing a simple lipid-based formulation.

Materials:

• JNJ-46778212

• A pharmaceutical-grade oil (e.g., sesame oil, Capryol™ 90)

• A surfactant (e.g., Kolliphor® RH 40, Tween® 80)

• A co-solvent (e.g., Transcutol® HP, PEG 400)

• Glass vials

• Vortex mixer

• Magnetic stirrer and stir bar

Methodology:

• Screen for solubility. Determine the solubility of JNJ-46778212 in various oils, surfactants, and co-solvents to select the best components for your formulation.

• Select a starting ratio. A common starting point for a simple SEDDS formulation is a ratio of 40:40:20 (oil:surfactant:co-solvent). This will need to be optimized.

• Prepare the vehicle. In a glass vial, accurately weigh and combine the oil, surfactant, and co-solvent. Mix thoroughly using a vortex mixer or magnetic stirrer until a homogenous, clear liquid is formed.

• Dissolve JNJ-46778212. Add the required amount of JNJ-46778212 to the vehicle.

• Facilitate dissolution. Stir the mixture until the compound is completely dissolved. Gentle warming (e.g., to 40-50°C) may be required to facilitate dissolution. Ensure the final mixture is a clear, homogenous solution.

• Characterize the formulation (optional but recommended). Before in vivo use, you can test the self-emulsification properties by adding a small amount of the SEDDS formulation to water and observing the formation of a microemulsion.

• Storage. Store the final formulation in a tightly sealed container, protected from light.

References

• 1. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Interpreting unexpected results with JNJ-46778212

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with JNJ-46778212, a potent and selective positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 5 (mGlu5).

Frequently Asked Questions (FAQs)

Q1: What is JNJ-46778212 and what is its primary mechanism of action?

JNJ-46778212 is a potent, selective, and orally bioavailable mGlu5 positive allosteric modulator (PAM). [1]It binds to a site on the mGlu5 receptor that is distinct from the glutamate binding site (an allosteric site) and enhances the receptor's response to glutamate. A key feature of JNJ-46778212 is its "stimulus bias," meaning it selectively potentiates Gαq-mediated signaling without directly modulating N-methyl-D-aspartate (NMDA) receptor currents. This property is believed to contribute to its therapeutic potential while potentially mitigating some of the adverse effects associated with less specific mGlu5 modulators.

Q2: What are the potential therapeutic applications of JNJ-46778212?

JNJ-46778212 was initially developed as a clinical candidate for the treatment of schizophrenia. The rationale for its use in this indication is based on the glutamate hypofunction hypothesis of schizophrenia.

Q3: What are the known on-target and potential off-target liabilities of mGlu5 PAMs?

On-target effects of mGlu5 PAMs are related to the potentiation of mGlu5 receptor signaling. While this can be therapeutic, excessive activation has been linked to potential adverse effects.

• Neurotoxicity: High doses of some mGlu5 PAMs, including JNJ-46778212, have been associated with neuronal degeneration in preclinical studies, as indicated by Fluoro-Jade C staining. This appears to be a mechanism-based effect, as it was not observed in mGlu5 knockout mice.

• Seizure Liability: While "pure" PAMs like JNJ-46778212 are thought to have a lower seizure risk compared to "ago-PAMs" (PAMs with intrinsic agonist activity), this remains a potential concern with compounds that strongly enhance glutamate signaling.

• Psychotomimetic Effects: Some mGlu5 modulators, particularly negative allosteric modulators (NAMs), have been associated with psychotomimetic (psychosis-like) symptoms in clinical trials. [2][3]While less of a concern for PAMs, any compound modulating glutamate neurotransmission warrants careful monitoring for such effects.

Off-target effects are adverse effects resulting from the modulation of other biological targets. While JNJ-46778212 is reported to be highly selective for mGlu5, it is crucial to consider potential off-target activities in any experimental system.

Troubleshooting Unexpected Results

This section provides guidance on how to interpret and troubleshoot unexpected results when working with JNJ-46778212 in various experimental settings.

In Vitro Experiments

Issue 1: Lower than expected potency (higher EC50) in a calcium mobilization assay.

Possible Causes & Troubleshooting Steps:

• Cell Health and Receptor Expression:

  • Ensure cells are healthy and within a low passage number.

  • Verify the expression level of mGlu5 in your cell line using techniques like Western blot or qPCR. Low receptor expression will lead to a reduced response.

• Assay Conditions:

  • Glutamate Concentration: The potency of a PAM is dependent on the concentration of the orthosteric agonist (glutamate). Ensure you are using a suboptimal glutamate concentration (typically EC10-EC20) to allow for a sufficient window to observe potentiation.

  • Compound Stability and Solubility: Prepare fresh solutions of JNJ-46778212 for each experiment. Ensure the compound is fully dissolved in the assay buffer. Poor solubility can lead to an underestimation of potency.

• Detection Method:

  • Confirm that your calcium indicator dye (e.g., Fluo-4 AM) is loaded correctly and that your fluorescence plate reader settings are optimal for detecting the signal.

Quantitative Data Summary: JNJ-46778212 In Vitro Activity

Parameter	Value	Cell Line	Assay	Source
EC50	260 nM	HEK293 expressing human mGlu5	Calcium Mobilization (in the presence of EC20 glutamate)	[4]
Fold-Shift	~10-fold leftward shift of the glutamate concentration-response curve	HEK293 expressing human mGlu5	Calcium Mobilization (at 10 µM JNJ-46778212)	[4]

In Vivo Experiments

Issue 2: Lack of efficacy in a behavioral model.

Possible Causes & Troubleshooting Steps:

• Pharmacokinetics and Brain Penetration:

  • Verify the dose and route of administration are appropriate.

  • Consider performing pharmacokinetic studies to measure plasma and brain concentrations of JNJ-46778212 to ensure adequate target engagement.

• Behavioral Paradigm:

  • Ensure the behavioral model is robust and sensitive to mGlu5 modulation.

  • Consider the timing of drug administration relative to the behavioral test.

• Target Engagement:

  • If possible, measure a downstream biomarker of mGlu5 activation in the brain to confirm target engagement at the doses used.

• Clinical Relevance:

  • It is important to note that a related Johnson & Johnson compound, aticaprant (a KOR antagonist), failed a Phase 3 clinical trial for major depressive disorder due to a lack of efficacy, despite being well-tolerated. This highlights that a good safety profile does not always translate to clinical efficacy.

Issue 3: Observation of neurotoxicity.

Possible Causes & Troubleshooting Steps:

• Dose and Duration of Treatment:

  • Neurotoxicity with mGlu5 PAMs has been observed at high, chronic doses. Review the literature to determine if your dosing regimen is within a range where toxicity has been reported.

• Confirmation of Neuronal Degeneration:

  • Utilize specific markers of neuronal degeneration, such as Fluoro-Jade C staining, to confirm the observation.

• Mechanism-Based Effect:

  • Be aware that this is a potential on-target effect of mGlu5 hyperactivation. Consider reducing the dose or the duration of treatment.

Experimental Protocols

Fluoro-Jade C Staining for Neurotoxicity Assessment

This protocol is adapted from standard methods for detecting neuronal degeneration.

Materials:

• Microscope slides with mounted brain tissue sections

• 1% Sodium hydroxide (B78521) in 80% ethanol (B145695)

• 70% ethanol

• 0.06% Potassium permanganate (B83412)

• 0.0004% Fluoro-Jade C staining solution in 0.1% acetic acid

• Distilled water

• Xylene

• DPX mounting medium

Procedure:

• Immerse slides in a solution of 1% sodium hydroxide in 80% ethanol for 5 minutes.

• Wash for 2 minutes in 70% ethanol.

• Wash for 2 minutes in distilled water.

• Incubate in 0.06% potassium permanganate solution for 10 minutes.

• Rinse in distilled water for 2 minutes.

• Incubate in 0.0004% Fluoro-Jade C staining solution for 20 minutes.

• Rinse three times in distilled water for 1 minute each.

• Dry the slides on a slide warmer at 50°C for at least 5 minutes.

• Clear the slides in xylene.

• Coverslip with DPX mounting medium.

Expected Results: Degenerating neurons will fluoresce brightly under a fluorescence microscope with blue excitation light.

In Vitro Calcium Mobilization Assay

This protocol is a general guideline for assessing the potency of JNJ-46778212 as an mGlu5 PAM.

Materials:

• HEK293 cells stably expressing human mGlu5

• Cell culture medium

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Glutamate

• JNJ-46778212

• 384-well black-walled, clear-bottom assay plates

• Fluorescence plate reader with automated liquid handling

Procedure:

• Cell Plating: Seed HEK293-hmGlu5 cells into 384-well plates and grow to confluence.

• Dye Loading:

  • Prepare a loading buffer containing Fluo-4 AM and Pluronic F-127 in assay buffer.

  • Remove the cell culture medium and add the loading buffer to each well.

  • Incubate for 1 hour at 37°C.

• Compound Addition:

  • Wash the cells with assay buffer.

  • Add varying concentrations of JNJ-46778212 to the wells.

• Glutamate Stimulation and Signal Reading:

  • Place the plate in the fluorescence plate reader.

  • Add a fixed, sub-maximal concentration (EC10-EC20) of glutamate to all wells.

  • Immediately begin reading the fluorescence intensity over time.

Data Analysis: The increase in fluorescence intensity corresponds to an increase in intracellular calcium. The EC50 of JNJ-46778212 is determined by plotting the potentiation of the glutamate response against the concentration of JNJ-46778212.

Visualizations

Caption: Simplified mGlu5 signaling pathway activated by glutamate and positively modulated by JNJ-46778212.

Caption: Logical workflow for troubleshooting unexpected results with JNJ-46778212 in vitro and in vivo.

References

• 1. JNJ-46778212 | GluR | TargetMol [targetmol.com]
• 2. Metabotropic Glutamate Receptor 5: A Potential Target for Neuropathic Pain Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabotropic Glutamate Receptor 5 Negative Modulation in Phase I Clinical Trial: Potential Impact of Circadian Rhythm on the Neuropsychiatric Adverse Reactions—Do Hallucinations Matter? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: JNJ-46778212 Drug-Drug Interaction Potential

This technical support center provides researchers, scientists, and drug development professionals with essential information and guidance regarding the drug-drug interaction (DDI) potential of JNJ-46778212. The following frequently asked questions (FAQs) and troubleshooting guides are designed to address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the potential of JNJ-46778212 to inhibit major cytochrome P450 (CYP) enzymes?

Based on in vitro studies, JNJ-46778212 demonstrates a low potential for inhibiting the major drug-metabolizing CYP enzymes. The half-maximal inhibitory concentration (IC50) values were found to be greater than 25 μM for CYP1A2, CYP2C9, CYP2D6, and CYP3A4.[1] This suggests that at therapeutically relevant concentrations, JNJ-46778212 is unlikely to cause clinically significant drug-drug interactions by inhibiting the metabolism of co-administered drugs that are substrates of these enzymes.

Q2: Has JNJ-46778212 been evaluated for time-dependent inhibition (TDI) of CYP enzymes?

Yes, in vitro studies have shown no time-dependent inhibition of CYP3A4 by JNJ-46778212.[1] TDI is a critical assessment as it can indicate the potential for a drug to cause a more potent and prolonged inhibition of an enzyme, which can increase the risk of adverse effects from co-administered drugs.

Q3: Does JNJ-46778212 have the potential to induce the expression of CYP enzymes?

In vitro assessments have indicated that JNJ-46778212 does not cause induction of CYP3A4.[1] Enzyme induction can lead to faster metabolism of co-administered drugs, potentially reducing their efficacy.

Q4: Which CYP enzymes are primarily responsible for the metabolism of JNJ-46778212?

CYP phenotyping studies have identified CYP2D6 and CYP3A4 as the major enzymes contributing to the metabolism of JNJ-46778212.[1] Understanding the primary metabolic pathways is crucial for predicting potential DDIs where other co-administered drugs might inhibit or induce these specific enzymes, thereby affecting the clearance of JNJ-46778212.

Q5: What are the known metabolites of JNJ-46778212?

The major metabolite of JNJ-46778212 is formed through p-hydroxylation of the western phenyl ring.[1] Importantly, this major metabolite has been shown to be inactive at the mGlu5 receptor, the pharmacological target of JNJ-46778212.[1]

Q6: Is there any information on the interaction of JNJ-46778212 with drug transporters like P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP)?

Currently, there is no publicly available information from the searched results regarding the potential of JNJ-46778212 to inhibit or be a substrate of key drug transporters such as P-gp or BCRP. Assessing interactions with these transporters is an important component of a thorough DDI evaluation, as they play a significant role in the absorption, distribution, and excretion of many drugs.

Q7: Are there any in vivo drug-drug interaction studies or clinical pharmacokinetic data available for JNJ-46778212?

The provided search results did not contain any in vivo DDI studies or detailed clinical pharmacokinetic data for JNJ-46778212. While in vitro data provide a valuable initial assessment, in vivo studies are essential to confirm the clinical relevance of any potential interactions.

Data Summary

The following table summarizes the quantitative data on the in vitro interaction of JNJ-46778212 with major CYP enzymes.

CYP Isoform	IC50 (μM)	Time-Dependent Inhibition (TDI)	Induction
CYP1A2	>25	Not Reported	Not Reported
CYP2C9	>25	Not Reported	Not Reported
CYP2D6	>25	Not Reported	Not Reported
CYP3A4	>25	No	No

Experimental Protocols

In Vitro CYP Inhibition Assay (IC50 Determination)

• Objective: To determine the concentration of JNJ-46778212 that causes 50% inhibition of the activity of specific CYP isoforms.

• Methodology:

  • Test System: Human liver microsomes (HLM) are used as the source of CYP enzymes.

  • Incubation: A specific probe substrate for each CYP isoform is incubated with HLM in the presence of a range of concentrations of JNJ-46778212. A vehicle control (without JNJ-46778212) is also included.

  • Cofactor: The reaction is initiated by adding the cofactor NADPH.

  • Quenching: The reaction is stopped after a specified incubation time by adding a quenching solution (e.g., acetonitrile).

  • Analysis: The formation of the metabolite of the probe substrate is quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Data Analysis: The rate of metabolite formation in the presence of JNJ-46778212 is compared to the vehicle control. The IC50 value is calculated by fitting the data to a four-parameter logistic equation.

In Vitro CYP Induction Assay

• Objective: To assess the potential of JNJ-46778212 to induce the expression of CYP enzymes.

• Methodology:

  • Test System: Cryopreserved human hepatocytes are cultured to form a monolayer.

  • Treatment: The hepatocytes are treated with various concentrations of JNJ-46778212, a vehicle control, and known positive control inducers for a period of 48-72 hours.

  • Endpoint Measurement:

    • Enzyme Activity: After the treatment period, the cells are incubated with a probe substrate for the specific CYP isoform, and the formation of the metabolite is measured by LC-MS/MS to determine the catalytic activity.

    • mRNA Expression: Alternatively, the cells can be harvested, and the relative mRNA levels of the target CYP gene can be quantified using reverse transcription-quantitative polymerase chain reaction (RT-qPCR).

  • Data Analysis: The fold induction of enzyme activity or mRNA expression at each concentration of JNJ-46778212 is calculated relative to the vehicle control.

Visualizations

References

• 1. bioivt.com [bioivt.com]

Managing JNJ-46778212-induced adverse effects in animal models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the mGlu5 positive allosteric modulator (PAM), JNJ-46778212, in animal models. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is JNJ-46778212 and what is its mechanism of action?

A1: JNJ-46778212 (also known as VU0409551) is a potent and selective positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 5 (mGlu5).[1][2] As a PAM, it does not activate the mGlu5 receptor on its own but enhances the receptor's response to the endogenous agonist, glutamate.[1] The proposed therapeutic mechanism for schizophrenia involves the potentiation of N-methyl-D-aspartate (NMDA) receptor function, which is thought to be hypoactive in this condition.[1][3]

Q2: What are the known adverse effects of JNJ-46778212 in animal models?

A2: The primary adverse effect observed in animal models is neurotoxicity.[1] Specifically, chronic high-dose administration in rats led to neuronal necrosis in the auditory cortex and hippocampus, as identified by Fluoro-Jade C staining.[1][3] Additionally, mGlu5 PAMs, in general, have been associated with a potential for seizure liability.[4]

Q3: Why was the clinical development of JNJ-46778212 paused?

A3: The progression of JNJ-46778212 was halted due to toxicology findings in IND-enabling studies, specifically the observation of neurotoxicity at high chronic doses in rats.[1][5]

Troubleshooting Guides

Issue 1: Observation of Neurological Abnormalities (e.g., seizures, excitability)

Q: We are observing signs of neurotoxicity, such as seizures or general excitability, in our animal models treated with JNJ-46778212. How should we proceed?

A: The neurotoxicity associated with JNJ-46778212 is believed to be mechanism-based, stemming from the over-potentiation of glutamate signaling and NMDA receptor function.[4][5] While there are no specific published protocols for managing JNJ-46778212-induced adverse effects, the following general guidance can be provided:

Monitoring and Assessment:

• Behavioral Monitoring: Closely observe animals for any signs of central nervous system (CNS) hyperexcitability, including tremors, myoclonus, and convulsive seizures. A standardized seizure scoring system, such as the Racine scale, can be used for quantification.

• Post-mortem Histopathology: To confirm neurodegeneration, post-mortem analysis of brain tissue using Fluoro-Jade C staining is recommended.[1] This method specifically labels degenerating neurons.

Management Strategies:

• Dose Adjustment: If therapeutically viable, consider reducing the dose of JNJ-46778212. The neurotoxicity was observed at a high chronic dose of 360 mg/kg in rats.[1]

• Supportive Care: Ensure animals have easy access to food and water. Padded bedding can help prevent injury during seizures.

• Pharmacological Intervention for Seizures: For acute management of seizures, the use of a benzodiazepine (B76468) like diazepam or a barbiturate (B1230296) like pentobarbital (B6593769) can be considered. These are standard treatments for drug-induced seizures in rodent models.[6][7] It is crucial to note that the efficacy of these agents has not been specifically validated for JNJ-46778212-induced seizures.

Quantitative Data on JNJ-46778212 Adverse Effects

Parameter	Species	Dose	Duration	Observation	Reference
Neurotoxicity	Rat	360 mg/kg, p.o.	30 days	Fluoro-Jade C staining in a small number of rats	[1]
Neurotoxicity	Rat	30 and 50 mg/kg	4 days	Moderate to severe neuronal necrosis in the auditory cortex and hippocampus	[3]
Neurotoxicity	Mouse (Wild-Type)	100 mg/kg	4 days	Significant neuronal death in the auditory cortex and hippocampus	[3]
Lack of Neurotoxicity	Mouse (mGlu5 KO)	100 mg/kg	4 days	No neuronal loss observed	[3]

Experimental Workflow: Monitoring for Neurotoxicity

References

• 1. Mechanism based neurotoxicity of mGlu5 positive allosteric modulators--development challenges for a promising novel antipsychotic target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Neuropharmacological Insight from Allosteric Modulation of mGlu Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biased allosteric agonism and modulation of metabotropic glutamate receptor 5: implications for optimizing preclinical neuroscience drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Targeting the Type 5 Metabotropic Glutamate Receptor: A Potential Therapeutic Strategy for Neurodegenerative Diseases? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Treatment of drug‐induced seizures - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsawa.research.ucla.edu [rsawa.research.ucla.edu]

Reference Data & Comparative Studies

A Comparative Guide to JNJ-46778212 and Other mGlu5 Positive Allosteric Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical pharmacology of JNJ-46778212 (also known as VU0409551), a novel stimulus-biased mGlu5 positive allosteric modulator (PAM), with other notable mGlu5 PAMs. The data presented is intended to assist researchers in selecting appropriate tools for their studies and to provide context for the unique pharmacological profile of JNJ-46778212.

Executive Summary

The metabotropic glutamate (B1630785) receptor 5 (mGlu5) is a well-validated target for the treatment of various central nervous system disorders, including schizophrenia and cognitive deficits. Positive allosteric modulators (PAMs) of mGlu5 offer a promising therapeutic strategy by enhancing the receptor's response to the endogenous ligand, glutamate. JNJ-46778212 is a potent and selective mGlu5 PAM distinguished by its "stimulus bias." Unlike many other mGlu5 PAMs, JNJ-46778212 potentiates Gαq-mediated signaling pathways, such as intracellular calcium mobilization, without significantly enhancing mGlu5 modulation of N-methyl-D-aspartate receptor (NMDAR) currents.[1] This unique profile may offer a wider therapeutic window by avoiding potential excitotoxicity associated with NMDAR over-activation. This guide presents a head-to-head comparison of JNJ-46778212 with other key mGlu5 PAMs based on available preclinical data.

Data Presentation: In Vitro Pharmacology of mGlu5 PAMs

The following tables summarize the in vitro pharmacological properties of JNJ-46778212 and other well-characterized mGlu5 PAMs. It is important to note that direct comparisons of absolute values across different studies should be made with caution due to variations in experimental conditions.

Table 1: Potency and Efficacy in Calcium Mobilization Assays

This table presents the half-maximal effective concentration (EC50) and maximum potentiation of the glutamate response (% Glu Max) for various mGlu5 PAMs in intracellular calcium mobilization assays, a primary readout for Gαq pathway activation.

Compound	EC50 (nM)	% Glu Max	Cell Line	Species	Reference
JNJ-46778212 (VU0409551)	260	84%	HEK293	Human	[2]
VU0360172	16	Not Reported	HEK293	Rat	[3][4]
CDPPB	27	>7-fold potentiation	CHO	Human	[5]
VU-29	Not Reported	Not Reported	HEK293	Rat	[6]
VU0092273	10	Not Reported	HEK293	Rat	[7]

Table 2: Modulation of NMDAR Currents

A key feature of JNJ-46778212 is its lack of potentiation of NMDAR currents. This table compares this property with other mGlu5 PAMs.

Compound	Potentiation of NMDAR Currents	Reference
JNJ-46778212 (VU0409551)	No	[1]
VU0360172	Yes	[1]
CDPPB	Yes	Not directly tested, but implied by pathway
VU-29	No	[6]
VU0092273	Yes	[6]

Signaling Pathways and Stimulus Bias

The differential effects of mGlu5 PAMs can be attributed to their ability to stabilize distinct receptor conformations, leading to the preferential activation of specific downstream signaling pathways, a phenomenon known as "stimulus bias."

Canonical mGlu5 Signaling Pathway

Activation of mGlu5 receptors typically leads to the activation of the Gαq protein, which in turn activates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium. Furthermore, mGlu5 can physically and functionally interact with NMDARs, leading to the potentiation of NMDAR-mediated currents.

Canonical mGlu5 Signaling Pathway

Stimulus-Biased Signaling of JNJ-46778212

JNJ-46778212 exhibits stimulus bias by selectively potentiating the Gαq-mediated pathway while sparing the modulation of NMDAR currents. This is thought to contribute to its favorable preclinical safety and efficacy profile.

JNJ-46778212 Stimulus-Biased Signaling

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and validation of findings.

Intracellular Calcium Mobilization Assay

This protocol is used to determine the potency and efficacy of mGlu5 PAMs in activating the Gαq signaling pathway.

Calcium Mobilization Assay Workflow

Materials:

• HEK293 cells stably expressing the human mGlu5 receptor.

• 96-well black-wall, clear-bottom plates.

• Fluo-4 AM calcium indicator dye.[8]

• Pluronic F-127.[8]

• Hank's Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES.[8]

• Probenecid.[8]

• mGlu5 PAMs and glutamate.

• FlexStation or equivalent fluorescence plate reader.[8][9]

Procedure:

• Cell Plating: Seed HEK293-mGlu5 cells into 96-well plates at a density of 40,000-80,000 cells per well and incubate overnight.[2]

• Dye Loading:

  • Prepare a Fluo-4 AM loading solution in HBSS containing 20 mM HEPES and 2.5 mM probenecid.[8]

  • Remove the culture medium from the cells and add 100 µL of the Fluo-4 AM loading solution to each well.[2]

  • Incubate the plate at 37°C for 1 hour.[8]

• Assay:

  • Place the cell plate in the FlexStation.

  • Add the mGlu5 PAM at various concentrations to the wells.

  • After a short incubation, add an EC20 concentration of glutamate.

  • Measure the fluorescence intensity at an excitation wavelength of ~490 nm and an emission wavelength of ~525 nm.[2]

• Data Analysis:

  • Normalize the fluorescence response to the maximal glutamate response.

  • Plot the concentration-response curves and fit to a sigmoidal dose-response equation to determine the EC50 and % Glu Max values.

Whole-Cell Patch-Clamp Electrophysiology for NMDAR Currents

This protocol is used to assess the ability of mGlu5 PAMs to modulate NMDAR-mediated currents in neurons.

NMDAR Current Electrophysiology Workflow

Materials:

• Acute hippocampal slices from rodents.

• Artificial cerebrospinal fluid (aCSF).

• Internal solution for patch pipette.

• Patch-clamp amplifier and data acquisition system.

• Microscope with DIC optics.

• NMDA, mGlu5 PAMs, and mGlu5 agonists (e.g., DHPG).

Procedure:

• Slice Preparation: Prepare 300-400 µm thick acute hippocampal slices from the brain of a rodent and allow them to recover in aCSF.

• Recording:

  • Transfer a slice to the recording chamber and continuously perfuse with aCSF.

  • Visually identify a CA1 pyramidal neuron and establish a whole-cell patch-clamp configuration.

  • Voltage-clamp the neuron at a holding potential of +40 mV to relieve the magnesium block of NMDARs.

• Drug Application and Measurement:

  • Obtain a stable baseline NMDAR-mediated current by locally applying NMDA.

  • Bath apply the mGlu5 PAM for a designated period.

  • Co-apply the mGlu5 PAM and an mGlu5 agonist (e.g., DHPG) along with NMDA.

  • Record the NMDAR-mediated current and compare the amplitude to the baseline to determine the degree of potentiation.[10]

Conclusion

JNJ-46778212 (VU0409551) represents a significant development in the field of mGlu5 pharmacology. Its potent and selective positive allosteric modulation of mGlu5, combined with a unique stimulus bias that avoids the potentiation of NMDAR currents, distinguishes it from many other mGlu5 PAMs. This profile suggests a potential for therapeutic efficacy in CNS disorders with a reduced risk of excitotoxicity-related side effects. The data and protocols presented in this guide are intended to provide researchers with a valuable resource for understanding and further investigating the therapeutic potential of JNJ-46778212 and other mGlu5 PAMs. Further research is warranted to fully elucidate the clinical implications of this stimulus-biased approach.

References

• 1. Biased mGlu5 positive allosteric modulators provide in vivo efficacy without potentiating mGlu5 modulation of NMDAR currents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. abcam.com [abcam.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A novel selective positive allosteric modulator of metabotropic glutamate receptor subtype 5 has in vivo activity and antipsychotic-like effects in rat behavioral models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Discovery of Novel Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5 Reveals Chemical and Functional Diversity and In Vivo Activity in Rat Behavioral Models of Anxiolytic and Antipsychotic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cell-based Calcium Assay for Medium to High Throughput Screening of TRP Channel Functions using FlexStation 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. labs.pbrc.edu [labs.pbrc.edu]
• 10. Whole-cell patch clamp electrophysiology to study ionotropic glutamatergic receptors and their roles in addiction - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of VU0409551 and MTEP for mGlu5 Receptor Modulation

In the landscape of neuroscience research and drug development, the metabotropic glutamate (B1630785) receptor 5 (mGlu5) has emerged as a significant target for therapeutic intervention in a range of neurological and psychiatric disorders. Modulating the activity of this receptor can be achieved through various pharmacological agents, including positive allosteric modulators (PAMs) and negative allosteric modulators (NAMs). This guide provides a detailed comparison of two prominent mGlu5 modulators: VU0409551, a PAM, and MTEP, a NAM.

Overview of Modulators

VU0409551 is a potent and selective mGlu5 PAM that enhances the receptor's response to the endogenous ligand, glutamate.[1][2] It has been investigated as a potential clinical candidate for schizophrenia, demonstrating efficacy in preclinical models related to psychosis and cognitive deficits.[1][3][4] A key characteristic of VU0409551 is its "signal bias," selectively potentiating Gαq-mediated signaling pathways without affecting the mGlu5 modulation of NMDA receptor currents.[4][5][6]

MTEP (3-[(2-methyl-1,3-thiazol-4-yl)ethynyl]pyridine) is a widely used mGlu5 NAM, functioning as an antagonist that reduces the receptor's activity.[7][8] It is recognized for its high selectivity for mGlu5 over other mGlu receptor subtypes and is a valuable tool for elucidating the physiological and pathophysiological roles of mGlu5.[7][9][10] MTEP has been instrumental in preclinical studies across various domains, including anxiety, addiction, and neurodegeneration.[7][11][12]

In Vitro Pharmacological Profile

The following table summarizes the key in vitro pharmacological parameters for VU0409551 and MTEP, highlighting their distinct mechanisms of action and potencies.

Parameter	VU0409551	MTEP	Reference
Mechanism of Action	Positive Allosteric Modulator (PAM)	Negative Allosteric Modulator (NAM)/Antagonist	[1][7]
Potency (Human mGlu5)	EC50 = 260 nM (for potentiation)	IC50 = 25.4 nM (inhibition of function)	[1][8]
Selectivity	Highly selective for mGlu5 over mGlu1–4, 6–8	Highly selective for mGlu5 over other mGluR subtypes	[1][7][9]
Binding Site	Binds to the MPEP allosteric site	Binds to the MPEP allosteric site	[1][13]

In Vivo Pharmacokinetics and Efficacy

The in vivo characteristics of VU0409551 and MTEP have been evaluated in various animal models. This table provides a comparative overview of their pharmacokinetic properties and demonstrated preclinical efficacy.

Parameter	VU0409551	MTEP	Reference
Oral Bioavailability	>40% across mouse, rat, and dog	Systemically active	[1]
Clearance	Moderate clearance across species	-	[1]
Half-life (rat)	3.9 hours (intravenous)	-	[5]
Preclinical Efficacy	Antipsychotic-like and cognition-enhancing activity	Anxiolytic, anti-addictive, and neuroprotective effects	[3][4][5][12]
Key In Vivo Finding	Reverses amphetamine-induced hyperlocomotion (MED = 10 mg/kg, p.o.)	Reduces self-administration of drugs of abuse (effective at ≥1 mg/kg)	[1][12]

Signaling Pathways and Experimental Workflow

The distinct modulatory actions of VU0409551 and MTEP on the mGlu5 receptor trigger different downstream signaling cascades. VU0409551 potentiates glutamate-induced signaling, while MTEP blocks it.

Figure 1: mGlu5 Receptor Signaling Pathway Modulation

A typical experimental workflow to assess the effects of these modulators involves a series of in vitro and in vivo assays.

Figure 2: Generalized Experimental Workflow

Experimental Protocols

Calcium Mobilization Assay (for VU0409551 Potentiation)

This assay is used to determine the potency of VU0409551 in enhancing the glutamate-induced calcium response mediated by mGlu5.

1. Cell Culture:

• Human Embryonic Kidney (HEK293A) cells stably expressing rat mGlu5 are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum, 100 U/mL penicillin, 100 µg/mL streptomycin, and a selective antibiotic.

• Cells are plated into 384-well black-walled, clear-bottom plates and grown to confluence.

2. Assay Procedure:

• The growth medium is removed, and cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in an assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES) for 1 hour at 37°C.

• The dye solution is removed, and the cells are washed with the assay buffer.

• A baseline fluorescent reading is taken using a fluorescence imaging plate reader (FLIPR).

• VU0409551 is added at various concentrations, followed by a sub-maximal (EC20) concentration of glutamate.

• Changes in intracellular calcium are monitored as changes in fluorescence intensity.

3. Data Analysis:

• The increase in fluorescence is normalized to the baseline.

• Concentration-response curves are generated, and the EC50 value for potentiation is calculated using a non-linear regression analysis.[1]

In Vivo Receptor Occupancy (for MTEP)

This protocol is designed to determine the relationship between the administered dose of MTEP and its occupancy of mGlu5 receptors in the brain.

1. Animal Model:

• Male Sprague-Dawley rats are used.

2. Radioligand and Compound Administration:

• A radiolabeled tracer with high affinity for mGlu5 (e.g., [3H]MTEP) is used.

• Different doses of non-radiolabeled MTEP are administered to groups of animals (e.g., via intraperitoneal injection).

• At a specified time post-dose, the radioligand is administered intravenously.

3. Brain Tissue Collection and Processing:

• After a set period to allow for radioligand distribution, animals are euthanized, and their brains are rapidly removed and dissected to isolate regions rich in mGlu5, such as the striatum and cortex.

• The brain tissue is homogenized, and the amount of radioactivity is measured using liquid scintillation counting.

4. Data Analysis:

• Receptor occupancy is calculated as the percentage reduction in specific binding of the radioligand in the MTEP-treated animals compared to vehicle-treated controls.

• The dose required to achieve 50% receptor occupancy (ED50) is determined.[8]

Amphetamine-Induced Hyperlocomotion (AHL) Model (for VU0409551 Efficacy)

This behavioral model is used to assess the antipsychotic-like potential of compounds.

1. Animal Model:

• Male Sprague-Dawley rats are used.

2. Experimental Procedure:

• Animals are habituated to open-field activity chambers.

• VU0409551 is administered orally at various doses.

• After a pre-treatment period (e.g., 60 minutes), animals are challenged with d-amphetamine (e.g., 1.5 mg/kg, subcutaneous) to induce hyperlocomotion.

• Locomotor activity (e.g., distance traveled, beam breaks) is recorded for a set duration (e.g., 90 minutes).

3. Data Analysis:

• The total locomotor activity is quantified for each animal.

• The percentage reversal of the amphetamine-induced hyperlocomotion is calculated for each dose of VU0409551 relative to the vehicle-treated, amphetamine-challenged group.

• The minimum effective dose (MED) and the dose that produces 50% of the maximal effect (ED50) are determined.[1] The specificity of the effect can be confirmed by showing that it is blocked by the mGlu5 antagonist, MTEP.[5]

Conclusion

VU0409551 and MTEP represent two distinct and powerful tools for modulating mGlu5 receptor activity. As a PAM, VU0409551 offers a nuanced approach to enhancing endogenous glutamatergic signaling, with its signal bias providing a potentially favorable therapeutic window. In contrast, MTEP, as a highly selective NAM, is an invaluable research tool for blocking mGlu5 activity and has been crucial in defining the receptor's role in various physiological and disease processes. The choice between these or similar modulators depends on the specific research question or therapeutic goal, with VU0409551 being geared towards correcting hypo-glutamatergic states and MTEP for conditions associated with mGlu5 hyperactivity. The experimental protocols provided herein offer a foundation for the continued investigation and comparison of such mGlu5 modulators.

References

• 1. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biased mGlu5-Positive Allosteric Modulators Provide In Vivo Efficacy without Potentiating mGlu5 Modulation of NMDAR Currents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biased mGlu5 positive allosteric modulators provide in vivo efficacy without potentiating mGlu5 modulation of NMDAR currents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular Insights into Metabotropic Glutamate Receptor Allosteric Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Metabotropic Glutamate Receptor Subtype 5 Antagonists MPEP and MTEP - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Brain concentrations of mGluR5 negative allosteric modulator MTEP in relation to receptor occupancy--Comparison to MPEP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Neuroprotective activity of the mGluR5 antagonists MPEP and MTEP against acute excitotoxicity differs and does not reflect actions at mGluR5 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Altered Expression and In Vivo Activity of mGlu5 Variant a Receptors in the Striatum of BTBR Mice: Novel Insights Into the Pathophysiology of Adult Idiopathic Forms of Autism Spectrum Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Negative Allosteric Modulators of Metabotropic Glutamate Receptors Subtype 5 in Addiction: a Therapeutic Window - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Discovery of Novel Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5 Reveals Chemical and Functional Diversity and In Vivo Activity in Rat Behavioral Models of Anxiolytic and Antipsychotic Activity - PMC [pmc.ncbi.nlm.nih.gov]

JNJ-46778212 and MPEP: A Comparative Guide for Modulating mGluR5 Signaling

For researchers and drug development professionals investigating the metabotropic glutamate (B1630785) receptor 5 (mGluR5), both JNJ-46778212 and MPEP represent critical chemical tools. However, their selection is contingent on the desired experimental outcome, as they exert opposing effects on mGluR5 function. This guide provides a detailed comparison of their pharmacological properties, supported by experimental data and protocols, to aid in the informed selection of the appropriate modulator for your research needs.

Opposing Mechanisms of Action: A Critical Distinction

It is imperative to understand that JNJ-46778212 and MPEP are not interchangeable alternatives but rather modulators with diametrically opposed mechanisms of action. JNJ-46778212 is a positive allosteric modulator (PAM) of mGluR5, meaning it enhances the receptor's response to the endogenous ligand, glutamate.[1][2][3] In contrast, MPEP is a negative allosteric modulator (NAM) , which reduces the receptor's activity in response to glutamate.[4][5]

This fundamental difference dictates their respective therapeutic and research applications. As a PAM, JNJ-46778212 is investigated for conditions associated with mGluR5 hypofunction, such as schizophrenia.[1] Conversely, MPEP, as a NAM, is utilized in preclinical models of conditions where mGluR5 overactivity is implicated, such as anxiety and addiction.[4][6]

Comparative Pharmacological Data

The following tables summarize the key quantitative parameters for JNJ-46778212 and MPEP, providing a clear comparison of their in vitro potency.

Table 1: In Vitro Potency of JNJ-46778212 (mGluR5 PAM)

Parameter	Value	Cell Line	Assay	Reference
EC50	260 nM	HEK293 (human mGluR5)	Calcium Mobilization	[1][2][3]

EC50 (Half-maximal effective concentration) for a PAM represents the concentration of the compound that produces 50% of the maximal potentiation of the glutamate response.

Table 2: In Vitro Potency of MPEP (mGluR5 NAM)

Parameter	Value	Cell Line/Tissue	Assay	Reference
IC50	36 nM	-	Quisqualate-stimulated Phosphoinositide (PI) Hydrolysis	[5]
IC50	89 nM	HEK293 (human mGluR5)	Glutamate-induced Inositol (B14025) Phosphate Accumulation	[5]
Ki	16 nM	Rat Brain Membranes	[3H]MPEP Binding	[4]

IC50 (Half-maximal inhibitory concentration) for a NAM represents the concentration of the compound that inhibits 50% of the agonist-induced receptor activity. Ki (Inhibition constant) reflects the binding affinity of the modulator to the receptor.

Experimental Protocols

The characterization of mGluR5 modulators typically involves in vitro functional assays that measure the downstream consequences of receptor activation. Below are detailed methodologies for two key experiments.

Inositol Monophosphate (IP1) Accumulation Assay

This assay quantifies the accumulation of inositol monophosphate, a downstream product of mGluR5 activation, which is coupled to the Gq signaling pathway.

Objective: To determine the potency of a NAM (e.g., MPEP) in inhibiting agonist-induced IP1 accumulation or a PAM in potentiating this response.

Methodology:

• Cell Culture: HEK293 cells stably expressing human mGluR5 are cultured in 96-well plates.

• Cell Stimulation:

  • The culture medium is removed, and cells are washed with a suitable buffer.

  • A stimulation buffer containing lithium chloride (LiCl) is added to each well. LiCl inhibits the degradation of IP1, allowing it to accumulate. . Test compounds (e.g., varying concentrations of MPEP or JNJ-46778212) are added to the wells.

  • An mGluR5 agonist (e.g., glutamate or quisqualate) is then added to stimulate the receptor.

  • The plate is incubated at 37°C for a defined period (typically 30-60 minutes).

• Lysis and Detection:

  • The cells are lysed, and the accumulated IP1 is detected using a competitive immunoassay, often employing Homogeneous Time-Resolved Fluorescence (HTRF) technology.

  • In this setup, endogenous IP1 competes with a labeled IP1 analog for binding to an anti-IP1 antibody. A higher concentration of cellular IP1 results in a lower HTRF signal.

• Data Analysis: The HTRF signal is measured using a compatible plate reader. For a NAM, the data is used to generate a dose-response curve to calculate the IC50 value. For a PAM, the potentiation of the agonist response is quantified to determine the EC50.

Calcium Mobilization Assay

This assay measures the transient increase in intracellular calcium concentration ([Ca2+]i) that occurs upon mGluR5 activation.

Objective: To measure the potentiation of an agonist-induced calcium response by a PAM (e.g., JNJ-46778212).

Methodology:

• Cell Culture: Adherent cells expressing mGluR5 (e.g., HEK293 or CHO cells) are seeded in 96- or 384-well plates.

• Dye Loading:

  • The culture medium is removed, and cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Cal-520 AM) in a physiological buffer. These dyes exhibit increased fluorescence upon binding to calcium.

  • The incubation is typically carried out for 30-60 minutes at 37°C.

• Compound Addition and Signal Detection:

  • The plate is placed in a fluorescence plate reader equipped with injectors (e.g., a FLIPR or FlexStation).

  • A baseline fluorescence reading is taken.

  • The test compound (PAM) is injected into the wells, followed by the injection of a sub-maximal concentration of an agonist (e.g., glutamate).

  • The fluorescence intensity is monitored in real-time immediately following agonist addition.

• Data Analysis: The increase in fluorescence intensity reflects the change in intracellular calcium. The peak fluorescence response is measured, and dose-response curves are generated to calculate the EC50 of the PAM's potentiation effect.

Visualizing the Molecular Mechanisms and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the distinct signaling pathways modulated by JNJ-46778212 and MPEP, as well as a generalized experimental workflow for their characterization.

Caption: mGluR5 signaling pathway modulated by a PAM and a NAM.

Caption: General experimental workflow for characterizing mGluR5 modulators.

References

• 1. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. JNJ-46778212 | GluR | TargetMol [targetmol.com]
• 4. Metabotropic Glutamate Receptor 5 Negative Allosteric Modulators as Novel Tools for in Vivo Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Negative Allosteric Modulators of Metabotropic Glutamate Receptors Subtype 5 in Addiction: a Therapeutic Window - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Binding Site of JNJ-46778212 on the Metabotropic Glutamate Receptor 5 (mGlu5)

A Comparative Guide for Researchers

This guide provides a comprehensive comparison of JNJ-46778212 (also known as VU0409551) with other allosteric modulators of the metabotropic glutamate (B1630785) receptor 5 (mGlu5). It includes supporting experimental data, detailed protocols for binding assays, and visualizations of the mGlu5 signaling pathway and experimental workflows to aid researchers in validating the binding site of this compound.

Introduction to JNJ-46778212 and the mGlu5 Receptor

JNJ-46778212 is a positive allosteric modulator (PAM) of the mGlu5 receptor, a Class C G protein-coupled receptor (GPCR) that plays a crucial role in excitatory neurotransmission and synaptic plasticity.[1] Allosteric modulators offer a promising therapeutic strategy by binding to a site topographically distinct from the endogenous ligand (glutamate) binding site, allowing for a more nuanced modulation of receptor activity.[2][3] The most well-characterized allosteric site on mGlu5 is the binding site for 2-methyl-6-(phenylethynyl)pyridine (MPEP), a negative allosteric modulator (NAM).[4] Experimental evidence confirms that JNJ-46778212 binds to this MPEP allosteric site.[1]

Comparative Binding Affinity at the MPEP Allosteric Site

The binding affinity of JNJ-46778212 and other mGlu5 allosteric modulators to the MPEP site has been determined through radioligand displacement assays. These assays measure the ability of a test compound to displace a radiolabeled ligand, such as [³H]methoxy-PEPy (a close analog of MPEP), that is known to bind to the target site. The half-maximal inhibitory concentration (IC₅₀) or the inhibitory constant (Kᵢ) is then determined to quantify the binding affinity.

Compound	Modulator Type	Species	IC₅₀ (nM)	Kᵢ (nM)
JNJ-46778212 (VU0409551)	PAM	Human	4370 [1]	-
MPEP	NAM	Rat	-	13
MTEP	NAM	Rat	-	2.3
Fenobam	NAM	Human	-	29
VU0360172	PAM	Human	-	180
CDPPB	PAM	Human	-	230

Table 1. Comparative binding affinities of JNJ-46778212 and other mGlu5 allosteric modulators at the MPEP binding site. Data is compiled from various sources and experimental conditions may differ.

Experimental Protocol: Radioligand Displacement Assay for mGlu5

This protocol describes a competitive radioligand binding assay to determine the binding affinity of a test compound for the mGlu5 receptor at the MPEP allosteric site.

Materials:

• HEK293 cells stably expressing human mGlu5 receptor

• [³H]methoxy-PEPy (Radioligand)

• Unlabeled MPEP (for determining non-specific binding)

• Test compound (e.g., JNJ-46778212)

• Assay Buffer: 50 mM Tris-HCl, 1 mM MgCl₂, 2 mM CaCl₂, pH 7.4

• Wash Buffer: 50 mM Tris-HCl, pH 7.4

• 96-well microplates

• Glass fiber filters

• Scintillation fluid

• Scintillation counter

• Cell harvester

Procedure:

• Membrane Preparation:

  • Culture HEK293-hmGlu5 cells to confluency.

  • Harvest cells and homogenize in ice-cold assay buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.

  • Centrifuge the supernatant at 40,000 x g for 30 minutes at 4°C to pellet the cell membranes.

  • Resuspend the membrane pellet in fresh assay buffer and determine the protein concentration.

• Binding Assay:

  • Prepare serial dilutions of the test compound in assay buffer.

  • In a 96-well plate, add the following to each well:

    • 50 µL of assay buffer (for total binding) or 10 µM unlabeled MPEP (for non-specific binding) or the test compound at various concentrations.

    • 50 µL of [³H]methoxy-PEPy at a concentration near its Kₐ (typically 1-5 nM).

    • 100 µL of the prepared cell membrane homogenate (typically 20-50 µg of protein).

  • Incubate the plate at room temperature for 60-90 minutes with gentle shaking to reach equilibrium.

• Filtration and Counting:

  • Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

  • Quickly wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation fluid, and allow them to equilibrate.

  • Measure the radioactivity in each vial using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the test compound concentration.

  • Determine the IC₅₀ value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand, by fitting the data to a sigmoidal dose-response curve using non-linear regression analysis.

  • The Kᵢ value can be calculated from the IC₅₀ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₐ), where [L] is the concentration of the radioligand and Kₐ is its dissociation constant.

Visualizing the Molecular Context

To better understand the mechanisms discussed, the following diagrams illustrate the mGlu5 signaling pathway and the workflow of the binding assay.

Caption: The mGlu5 receptor signaling cascade.

Caption: Workflow for a radioligand displacement assay.

References

• 1. Discovery of Novel Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5 Reveals Chemical and Functional Diversity and In Vivo Activity in Rat Behavioral Models of Anxiolytic and Antipsychotic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Identification of Novel Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5 Acting at Site Distinct from 2-Methyl-6-(phenylethynyl)-pyridine Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Comparative Analysis of JNJ-46778212: A Potent and Selective mGlu5 Positive Allosteric Modulator

For Researchers, Scientists, and Drug Development Professionals: An In-depth Comparison of JNJ-46778212 with Alternative mGlu5 PAMs

JNJ-46778212, also known as VU0409551, is a potent, selective, and orally bioavailable positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 5 (mGlu5).[1][2] Developed through a collaboration between Janssen and the Vanderbilt Center for Neuroscience Drug Discovery (VCNDD), this compound has shown promise in preclinical models for schizophrenia and other central nervous system (CNS) disorders.[1][3] This guide provides a comprehensive comparison of JNJ-46778212 with other notable mGlu5 PAMs, focusing on cross-reactivity, in vitro pharmacology, and experimental methodologies to inform future research and development.

In Vitro Pharmacological Profile: A Comparative Overview

JNJ-46778212 distinguishes itself with a balanced profile of high potency and selectivity. The following table summarizes its in vitro pharmacological characteristics in comparison to other well-characterized mGlu5 PAMs: 3,3'-difluorobenzaldazine (B1144149) (DFB), N-[4-chloro-2-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]phenyl]-2-hydroxybenzamide (CPPHA), 3-cyano-N-(1,3-diphenyl-1H-pyrazol-5-yl)benzamide (CDPPB), and S-(4-fluoro-phenyl)-{3-[3-(4-fluoro-phenyl)-[3][4][5]-oxadiazol-5-yl]-piperidinl-1-yl}-methanone (ADX-47273).

Compound	JNJ-46778212 (VU0409551)	CDPPB	ADX-47273	CPPHA	DFB
Potency (EC50, nM)	260 (human)[1]	~27[6]	170[4][7]	400 - 800[8]	~2,000
235 (rat)[1]
Selectivity	Highly selective vs. mGlu1-4, 6-8[1]	No activity on other mGluRs up to 10 µM[6]	No effect on other mGluR subtypes[9]	Weak inhibition of mGluR4 and 8[8]	Not specified
Binding Site	MPEP site[1]	MPEP site[6]	MPEP site[7]	Non-MPEP site[8]	MPEP site
Clinical Status	Preclinical candidate; progression paused due to toxicology findings at high doses.[1]	Preclinical tool compound; has been used in in vivo studies.[10][11][12][13]	Preclinical development.[14]	Preclinical tool; limited in vivo use due to properties.[10]	Early preclinical tool.[10]

Cross-Reactivity and Selectivity Profile

A critical aspect of drug development is ensuring target specificity to minimize off-target effects. JNJ-46778212 demonstrates a high degree of selectivity for mGlu5 over other metabotropic glutamate receptors.

JNJ-46778212 Selectivity Data: At a concentration of 10 µM, JNJ-46778212 shows negligible fold-shift activity at mGluR1, mGluR2, mGluR3, mGluR4, mGluR7, and mGluR8, indicating its high specificity for mGluR5.[1] This clean profile is advantageous for dissecting the specific roles of mGlu5 in physiological and pathological processes.

Comparator Selectivity:

• CDPPB: Has been shown to be selective for mGluR5 with no observed activity on other mGluR subtypes at concentrations up to 10 µM.[6]

• ADX-47273: Is reported to be selective for mGluR5 with no effects on other mGluR subtypes.[9]

• CPPHA: Exhibits weak inhibitory effects on mGluR4 and mGluR8, suggesting a slightly broader cross-reactivity profile compared to JNJ-46778212, CDPPB, and ADX-47273.[8]

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the methods used to characterize these compounds, the following diagrams illustrate the mGlu5 signaling pathway and a typical experimental workflow for assessing compound selectivity.

Caption: mGlu5 Signaling Pathway with a Positive Allosteric Modulator.

Caption: Experimental Workflow for mGluR Selectivity Profiling.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the characterization of JNJ-46778212 and similar mGlu5 PAMs.

In Vitro Calcium Mobilization Assay for Potency and Selectivity

This assay is fundamental for determining the potency (EC50) of a PAM and its selectivity across different receptor subtypes.

1. Cell Culture and Preparation:

• Human Embryonic Kidney (HEK293) cells stably expressing the target human or rat mGlu5 receptor, or other mGluR subtypes for selectivity profiling, are cultured in appropriate media (e.g., DMEM with 10% FBS).

• Cells are seeded into 96- or 384-well black-walled, clear-bottom plates and allowed to adhere overnight.

2. Dye Loading:

• The culture medium is removed, and cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffered salt solution (e.g., HBSS) for 45-60 minutes at 37°C. Probenecid may be included to prevent dye leakage.

3. Compound Addition and Signal Detection:

• The plate is placed in a fluorescence imaging plate reader (FLIPR) or a similar instrument.

• A baseline fluorescence reading is taken.

• The test compound (e.g., JNJ-46778212) is added at various concentrations to determine the EC50 for potentiation.

• After a short incubation (typically 2-5 minutes), a sub-maximal concentration of glutamate (EC20) is added to stimulate the receptor.

• The change in fluorescence, indicative of intracellular calcium mobilization, is measured over time.

4. Data Analysis:

• The increase in fluorescence is normalized to the maximal response induced by a saturating concentration of glutamate.

• For potency determination, the concentration-response data for the PAM is fitted to a sigmoidal curve to calculate the EC50 value.

• For selectivity, the potentiation (fold-shift) at a fixed concentration of the test compound (e.g., 10 µM) is compared across the different mGluR subtypes.

Radioligand Binding Assay for Determining Binding Site Interaction

This assay is used to determine if a PAM binds to the same allosteric site as the well-characterized mGluR5 negative allosteric modulator (NAM), MPEP.

1. Membrane Preparation:

• Membranes are prepared from HEK293 cells overexpressing the mGlu5 receptor. Cells are harvested, homogenized, and centrifuged to isolate the membrane fraction. The protein concentration of the membrane preparation is determined.

2. Binding Reaction:

• In a 96-well plate, the cell membranes are incubated with a radiolabeled ligand that binds to the MPEP site, such as [³H]methoxyPEPy, at a concentration near its Kd.

• The test compound (e.g., JNJ-46778212) is added at increasing concentrations to compete with the radioligand for binding.

• Non-specific binding is determined in the presence of a high concentration of a known MPEP-site ligand (e.g., unlabeled MPEP).

3. Incubation and Filtration:

• The reaction is incubated at room temperature for a sufficient time to reach equilibrium (e.g., 60 minutes).

• The reaction is terminated by rapid filtration through a glass fiber filter plate, which traps the membranes with the bound radioligand.

• The filters are washed with ice-cold buffer to remove unbound radioligand.

4. Data Analysis:

• The radioactivity retained on the filters is measured using a scintillation counter.

• The specific binding is calculated by subtracting the non-specific binding from the total binding.

• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by fitting the data to a competition binding curve. This indicates that the test compound binds to the MPEP allosteric site.

Conclusion

JNJ-46778212 (VU0409551) stands out as a highly potent and selective mGlu5 PAM with a promising preclinical profile for the treatment of schizophrenia. Its high selectivity against other mGlu receptors minimizes the potential for off-target effects, a desirable characteristic for any clinical candidate. While its development was paused due to toxicological findings at high doses in preclinical studies, the data generated for JNJ-46778212 provides a valuable benchmark for the development of future mGlu5 PAMs.[1] The comparison with other key mGlu5 PAMs like CDPPB and ADX-47273 highlights the ongoing efforts to optimize the therapeutic window for this class of compounds. The detailed experimental protocols provided herein offer a standardized framework for the evaluation and comparison of novel mGlu5 modulators.

References

• 1. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Positive allosteric modulators of type 5 metabotropic glutamate receptors (mGluR5) and their therapeutic potential for the treatment of CNS disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. In Vitro to in Vivo Translation of Allosteric Modulator Concentration-Effect Relationships: Implications for Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A novel selective positive allosteric modulator of metabotropic glutamate receptor subtype 5 has in vivo activity and antipsychotic-like effects in rat behavioral models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. A novel selective allosteric modulator potentiates the activity of native metabotropic glutamate receptor subtype 5 in rat forebrain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. apexbt.com [apexbt.com]
• 10. Progress toward Positive Allosteric Modulators of the Metabotropic Glutamate Receptor Subtype 5 (mGlu5) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Differential effects of the mGluR5 positive allosteric modulator CDPPB in the cortex and striatum following repeated administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The mGluR5 Positive Allosteric Modulator CDPPB Does Not Alter Extinction or Contextual Reinstatement of Methamphetamine-Seeking Behavior in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The mGluR5 positive allosteric modulator, CDPPB, ameliorates pathology and phenotypic signs of a mouse model of Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ADX-47273 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

Benchmarking JNJ-46778212: A Comparative Guide to Newer mGlu5 Modulators

For Researchers, Scientists, and Drug Development Professionals

The metabotropic glutamate (B1630785) receptor 5 (mGlu5) has emerged as a promising therapeutic target for a range of central nervous system (CNS) disorders, including schizophrenia and cognitive impairments. Positive allosteric modulators (PAMs) of mGlu5 offer a nuanced approach to enhancing receptor function. JNJ-46778212 (also known as VU0409551), a potent and selective mGlu5 PAM, showed initial promise in preclinical models. However, its development was halted due to toxicology findings, paving the way for the development of newer modulators with potentially improved safety and efficacy profiles. This guide provides an objective comparison of JNJ-46778212 against more recently developed mGlu5 PAMs, supported by experimental data.

Comparative Analysis of mGlu5 Positive Allosteric Modulators

The following tables summarize the in vitro and in vivo pharmacological properties of JNJ-46778212 and a selection of newer mGlu5 PAMs.

Table 1: In Vitro Potency and Efficacy

Compound	Chemical Class	EC50 (nM)	Maximum Potentiation (% of Glutamate Max)	Allosteric Agonism	Reference
JNJ-46778212 (VU0409551)	Dihydrooxazolo[5,4-c]pyridine	260	~84%	No	[1]
VU0360172	Nicotinamide	~1,800	~100%	No	[2]
VU0422465	Acetylenic Picolinamide	171	~65% (in the absence of glutamate)	Yes	[3]
ML254	Acetylenic Biaryl	8.7	Not Reported	No

Table 2: Selectivity Profile

Compound	Selectivity for mGlu5 vs. other mGluRs	Off-Target Liabilities (at 10 µM)	Reference
JNJ-46778212 (VU0409551)	High selectivity	Weak binding to MAO-B (Ki = 6.4 µM)	[1]
VU0360172	High selectivity	Not extensively reported	[2]
VU0422465	High selectivity	Not extensively reported	[3]
ML254	High selectivity	Clean profile in Ricerca Lead Profiler screen

Table 3: In Vivo Efficacy in Preclinical Models of Schizophrenia

Compound	Animal Model	Endpoint	Effective Dose (mg/kg)	Reference
JNJ-46778212 (VU0409551)	Amphetamine-induced hyperlocomotion (rat)	Reversal of hyperlocomotion	10-100 (p.o.)	[1]
Sub-chronic PCP (rat)	Reversal of cognitive deficits	10-20 (i.p.)	[2]
VU0360172	Sub-chronic PCP (rat)	Reversal of cognitive deficits	10-20 (i.p.)	[2]
VU0422465	Not reported for efficacy due to pro-convulsant activity	-	-	[3]
ML254	Amphetamine-induced hyperlocomotion (rat)	Reversal of hyperlocomotion	Not specified (single dose)

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway of mGlu5 and a typical experimental workflow for characterizing mGlu5 PAMs.

Caption: Canonical mGlu5 receptor signaling pathway.

Caption: Experimental workflow for mGlu5 PAM characterization.

Experimental Protocols

1. Calcium Mobilization Assay for Potency and Efficacy

This assay measures the increase in intracellular calcium concentration following receptor activation, a downstream event of Gq/11 coupling.

• Cell Line: HEK293 cells stably expressing the human or rat mGlu5 receptor.

• Reagents:

  • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Assay buffer (e.g., HBSS with 20 mM HEPES).

  • Glutamate (orthosteric agonist).

  • Test compounds (mGlu5 PAMs).

• Procedure:

  • Plate cells in a 96- or 384-well plate and culture overnight.

  • Load cells with the calcium-sensitive dye for approximately 1 hour at 37°C.

  • Wash cells with assay buffer to remove excess dye.

  • Add test compounds at various concentrations and incubate for a defined period.

  • Add a sub-maximal concentration of glutamate (EC20) to stimulate the receptor.

  • Measure the fluorescence intensity over time using a fluorescence plate reader (e.g., FLIPR).

• Data Analysis: The EC50 (concentration for 50% of maximal potentiation) and the maximum potentiation are calculated from the concentration-response curves.

2. Radioligand Binding Assay for Allosteric Site Interaction

This assay determines if a PAM binds to the same allosteric site as a known radiolabeled modulator, such as MPEP.

• Preparation: Cell membranes from HEK293 cells expressing the mGlu5 receptor.

• Reagents:

  • Radiolabeled mGlu5 NAM (e.g., [3H]MPEP).

  • Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, pH 7.4).

  • Test compounds.

• Procedure:

  • Incubate cell membranes with a fixed concentration of the radioligand and varying concentrations of the test compound.

  • After reaching equilibrium, separate the bound and free radioligand by rapid filtration through glass fiber filters.

  • Wash the filters to remove non-specifically bound radioligand.

  • Measure the radioactivity on the filters using a scintillation counter.

• Data Analysis: The IC50 (concentration that inhibits 50% of radioligand binding) is determined. A competitive interaction suggests binding to the same or an overlapping site.

3. Amphetamine-Induced Hyperlocomotion Model for In Vivo Efficacy

This is a widely used behavioral model to predict the antipsychotic potential of a compound.

• Animals: Adult male Sprague-Dawley or Wistar rats.

• Procedure:

  • Acclimate the rats to the testing environment (e.g., open-field arenas).

  • Administer the test compound (e.g., via oral gavage or intraperitoneal injection) at various doses.

  • After a pre-treatment period, administer amphetamine (e.g., 1-1.5 mg/kg, i.p.) to induce hyperlocomotion.

  • Record the locomotor activity (e.g., distance traveled, rearing frequency) for a defined period using an automated activity monitoring system.

• Data Analysis: The ability of the test compound to dose-dependently reduce amphetamine-induced hyperlocomotion is assessed.

Discussion and Future Directions

JNJ-46778212 represented a significant step in the development of mGlu5 PAMs for schizophrenia. Its favorable in vitro and in vivo profile in preclinical models highlighted the therapeutic potential of this mechanism. However, the toxicology findings that led to the discontinuation of its development underscore the importance of a thorough safety assessment for this class of compounds.

Newer mGlu5 modulators have been developed with varying pharmacological profiles. For instance, VU0360172, while less potent than JNJ-46778212 in vitro, demonstrated comparable in vivo efficacy in a cognitive deficit model, suggesting that factors other than simple potency can drive in vivo effects.[2] In contrast, VU0422465, a potent ago-PAM, was associated with pro-convulsant activity, highlighting the potential risks of compounds with intrinsic allosteric agonism.[3] This suggests that "pure" PAMs, which only potentiate the effect of the endogenous agonist glutamate, may have a more favorable safety profile.

The concept of "biased signaling" or "functional selectivity," where a modulator preferentially activates certain downstream signaling pathways over others, is an emerging area of research for mGlu5 PAMs. JNJ-46778212 itself was reported to be a biased modulator, potentiating Gq-mediated signaling without enhancing mGlu5 modulation of NMDA receptor currents.[4] This property was hypothesized to contribute to its favorable therapeutic window in preclinical studies. Future drug discovery efforts will likely focus on designing biased mGlu5 PAMs that retain the therapeutic benefits while minimizing the on-target adverse effects that have hampered the clinical progression of earlier compounds.

References

• 1. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The comparative effects of mGlu5 receptor positive allosteric modulators VU0409551 and VU0360172 on cognitive deficits and signalling in the sub-chronic PCP rat model for schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Unique signaling profiles of positive allosteric modulators of metabotropic glutamate receptor subtype 5 determine differences in in vivo activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biased mGlu5 positive allosteric modulators provide in vivo efficacy without potentiating mGlu5 modulation of NMDAR currents - PMC [pmc.ncbi.nlm.nih.gov]

Replicating Published Findings on JNJ-46778212: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the published preclinical data for JNJ-46778212, a potent and selective positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor 5 (mGlu5). Developed as a potential treatment for schizophrenia, its progression was halted due to toxicology findings, despite a promising efficacy profile. This document aims to objectively present the available data, detail the experimental methodologies to aid in replication studies, and compare its performance with other relevant mGlu5 PAMs.

I. Quantitative Data Summary

The following tables summarize the key in vitro and in vivo pharmacological data for JNJ-46778212 and provide a comparison with other notable mGlu5 PAMs.

Table 1: In Vitro Profile of JNJ-46778212

Parameter	Species	Value	Reference
mGlu5 Potentiation (EC50)	Human	260 nM	[1][2]
Rat	235 nM	[1]
Selectivity	-	Highly selective for mGlu5 over mGlu1-4, 6-8 at 10 µM	[1]
Binding Site	Human	MPEP site PAM (IC50 = 4.37 µM for displacing [3H]-mPEPy)	[1]
Signal Bias	-	Potentiates Gq-mediated signaling (Ca2+ mobilization, ERK phosphorylation) but not mGlu5 modulation of NMDA receptor currents.	[1][3]

Table 2: In Vivo Preclinical Efficacy of JNJ-46778212 in Rodent Models of Schizophrenia

Model	Species	Route of Administration	Effective Dose Range	Key Finding	Reference
Amphetamine-Induced Hyperlocomotion (AHL)	Rat	Oral (p.o.)	3 - 56.6 mg/kg	Dose-dependent reversal of hyperlocomotion	[1][2]
Contextual Fear Conditioning (CFC)	-	-	MED = 1 mg/kg	10-fold more potent than in the AHL model	[1]

Table 3: Comparative Pharmacokinetic and Toxicology Profile

Parameter	JNJ-46778212	Other mGlu5 PAMs (General)	Reference
Oral Bioavailability	>40% across mice, rats, and dogs	Varies by compound	[1][4]
Metabolic Stability	Stable in human, rat, and dog microsomes	Varies by compound	[1][4]
Plasma Protein Binding	Low	Varies by compound	[1]
Key Toxicology Finding	Induced Fluoro-Jade C (FJC) staining in a small number of rats at high chronic doses (360 mg/kg p.o. for 30 days), suggesting potential neurotoxicity.	Neurotoxicity and seizure liability have been concerns for the mGlu5 PAM class, often linked to high efficacy or ago-PAM activity.	[1]

Table 4: Comparison with Alternative mGlu5 PAMs

Compound	Key Features	Reference
ADX47273	Showed efficacy in preclinical models for positive symptoms of schizophrenia; demonstrated better efficacy than the mGlu2/3 agonist LY354740 in some models.	[5][6]
CDPPB	An early mGlu5 PAM shown to enhance spatial learning and reverse deficits in models of negative and cognitive symptoms of schizophrenia.	[6][7]
VU0092273	A novel mGlu5 PAM that also binds to the MPEP site and has shown efficacy in rodent models predictive of antipsychotic activity.	[6][8]

II. Experimental Protocols

Detailed methodologies are crucial for replicating and building upon published findings. Below are representative protocols for key experiments used in the characterization of JNJ-46778212.

A. In Vitro Calcium Mobilization Assay

This assay is used to determine the potency of a PAM in enhancing the mGlu5 response to its endogenous ligand, glutamate.

• Cell Culture: HEK293A cells stably expressing the human or rat mGlu5 receptor are seeded into poly-D-lysine-coated, 96-well, black-walled, clear-bottom plates and cultured overnight.[9][10][11]

• Dye Loading: The cell culture medium is removed, and the cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in assay buffer.[9]

• Compound Addition: The test compound (e.g., JNJ-46778212) is added at various concentrations to the wells. To determine the potentiation effect, a sub-maximal (EC20) concentration of glutamate is then added.[12]

• Signal Detection: Changes in intracellular calcium concentration are measured as changes in fluorescence intensity using a plate reader (e.g., a FlexStation).[8][9]

• Data Analysis: The fluorescence data is normalized, and concentration-response curves are generated using non-linear regression to determine the EC50 value for the PAM.[12]

B. In Vivo Amphetamine-Induced Hyperlocomotion (AHL) Assay

This behavioral model is widely used to predict the antipsychotic-like activity of a compound.[6]

• Animals: Male Sprague-Dawley rats are typically used. Animals are habituated to the testing environment before the experiment.

• Drug Administration: Animals are pre-treated with the test compound (JNJ-46778212) or vehicle at various doses via the desired route of administration (e.g., oral gavage).

• Psychostimulant Challenge: After a set pre-treatment time, animals are administered a psychostimulant, such as d-amphetamine, to induce hyperlocomotion.

• Locomotor Activity Monitoring: Immediately following the amphetamine challenge, animals are placed in locomotor activity chambers, and their horizontal and vertical movements are recorded for a specified duration (e.g., 60-90 minutes).

• Data Analysis: The total distance traveled or the number of beam breaks is quantified. The ability of the test compound to significantly reduce amphetamine-induced hyperlocomotion compared to the vehicle-treated group is assessed using appropriate statistical tests (e.g., ANOVA followed by Dunnett's test).[1]

C. Toxicology Assessment (Fluoro-Jade C Staining)

This histological method is used to detect neuronal degeneration.

• Chronic Dosing: Animals receive the test compound (JNJ-46778212) or vehicle daily for an extended period (e.g., 30 days) at specified doses.[1]

• Tissue Preparation: Following the dosing period, animals are euthanized, and their brains are collected, fixed (e.g., in paraformaldehyde), and sectioned.

• Staining Procedure: The brain sections are mounted on slides and stained with Fluoro-Jade C (FJC) according to the manufacturer's protocol. FJC is an anionic fluorescein (B123965) derivative that specifically stains degenerating neurons.

• Microscopy and Analysis: The stained sections are examined under a fluorescence microscope. The presence and quantity of FJC-positive cells in specific brain regions are assessed to determine the extent of neurodegeneration.

III. Mandatory Visualizations

A. Signaling Pathway of JNJ-46778212 at the mGlu5 Receptor

Caption: JNJ-46778212 signaling at the mGlu5 receptor.

B. Experimental Workflow for In Vivo Behavioral Testing

Caption: Workflow for preclinical behavioral pharmacology studies.

References

• 1. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. JNJ-46778212 | GluR | TargetMol [targetmol.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of the mGlu(5) receptor positive allosteric modulator ADX47273 and the mGlu(2/3) receptor agonist LY354740 in tests for antipsychotic-like activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Progress toward Positive Allosteric Modulators of the Metabotropic Glutamate Receptor Subtype 5 (mGlu5) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of Novel Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5 Reveals Chemical and Functional Diversity and In Vivo Activity in Rat Behavioral Models of Anxiolytic and Antipsychotic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Probing the Metabotropic Glutamate Receptor 5 (mGlu5) Positive Allosteric Modulator (PAM) Binding Pocket: Discovery of Point Mutations That Engender a “Molecular Switch” in PAM Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. biorxiv.org [biorxiv.org]
• 12. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of JNJ-46778212

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical guidance for the proper disposal of the research compound JNJ-46778212. As a novel investigational substance, a specific Safety Data Sheet (SDS) with explicit disposal instructions is not publicly available. Therefore, the following procedures are based on established best practices for the disposal of hazardous and pharmaceutical research materials. All personnel must consult their institution's Environmental Health and Safety (EHS) department for specific protocols and regulatory requirements before proceeding.

I. Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle JNJ-46778212 with appropriate personal protective equipment (PPE). In the absence of specific hazard data, the compound should be treated as a potentially hazardous substance.

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Safety glasses or goggles are mandatory.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

• Body Protection: A lab coat must be worn at all times.

II. Quantitative Data Summary

The following table summarizes key chemical and physical properties of JNJ-46778212 relevant to its handling and storage.

Property	Value	Source
Molecular Weight	352.36 g/mol	[1]
Formula	C₂₀H₁₇FN₂O₃	[1]
Appearance	White solid	[1]
Solubility in DMSO	80 mg/mL (227.04 mM)	[1]
Storage (Powder)	-20°C for up to 3 years	[1]
Storage (In Solvent)	-80°C for up to 1 year	[1]

III. Step-by-Step Disposal Protocol

The proper disposal of JNJ-46778212 must be conducted in a manner that ensures personnel safety and prevents environmental contamination. Do not dispose of this compound down the drain or in regular trash.[2]

1. Waste Characterization and Segregation:

• Treat all waste containing JNJ-46778212 (solid and liquid) as hazardous chemical waste.

• Do not mix JNJ-46778212 waste with other chemical waste streams unless explicitly approved by your institution's EHS department.[2]

• Segregate solid waste (e.g., contaminated vials, pipette tips, gloves) from liquid waste (e.g., unused solutions).[2]

2. Waste Container Management:

• Use only approved hazardous waste containers that are compatible with the chemical properties of the waste.

• Ensure containers are in good condition and are kept securely closed except when adding waste.

• Clearly label each waste container with "Hazardous Waste," the full chemical name "JNJ-46778212," and the date of initial waste accumulation.

3. Disposal Request and Collection:

• Once a waste container is full or the experiment is complete, submit a chemical waste collection request to your institution's EHS department.

• Store the sealed and labeled waste containers in a designated, secure area until collection by trained EHS personnel.

IV. Experimental Workflow and Disposal Pathway

The following diagrams illustrate the logical workflow for handling and disposing of JNJ-46778212 in a laboratory setting.

Caption: Logical workflow for handling and disposal of JNJ-46778212.

Caption: Decision pathway for segregating JNJ-46778212 waste.

References

• 1. JNJ-46778212 | GluR | TargetMol [targetmol.com]
• 2. benchchem.com [benchchem.com]

Essential Safety and Handling Guidance for JNJ-46778212

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal of JNJ-46778212, a potent mGlu5 allosteric modulator intended for research purposes. Given that JNJ-46778212 is a new chemical entity (NCE), comprehensive toxicological data may not be available. Therefore, it is imperative to handle this compound with the utmost care, treating it as a potentially hazardous substance. The following guidelines are based on best practices for managing potent pharmaceutical compounds in a laboratory setting.[1][2]

Risk Assessment and Engineering Controls

Before handling JNJ-46778212, a thorough risk assessment should be conducted to identify potential hazards.[3][4][5][6][7] Engineering controls are the primary means of minimizing exposure.

• Ventilation: All work with JNJ-46778212 in its solid (powder) form should be performed in a certified chemical fume hood or a ventilated balance enclosure to prevent inhalation of airborne particles.[2] The facility's airflow should be designed for single-pass air to avoid cross-contamination.[8]

• Isolation: For procedures with a higher risk of generating aerosols or dust, consider using containment solutions like glove boxes.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin and eye contact, as well as inhalation.[9][10][11][12] PPE should be worn at all times when handling JNJ-46778212 and should be removed before leaving the laboratory area.

PPE Category	Item	Specifications and Use
Hand Protection	Disposable Nitrile Gloves	Minimum requirement for incidental contact. Double-gloving is recommended.[9] For extended contact or when handling solutions, consider heavier-duty gloves with known resistance to the solvent being used.[9][13]
Silver Shield/4H® Gloves	Recommended as an under-glove for chemicals of unknown toxicity.[10]
Eye and Face Protection	Safety Glasses with Side Shields	Minimum requirement for all laboratory work.[9][10]
Chemical Splash Goggles	To be worn when there is a risk of splashes, particularly when working with solutions of JNJ-46778212.[10]
Face Shield	Must be worn in addition to safety glasses or goggles when handling larger volumes of liquids or when there is a significant splash hazard.[9][10]
Body Protection	Laboratory Coat	A flame-resistant lab coat is required. Ensure it is fully buttoned.[10]
Apron	A chemically resistant apron should be worn over the lab coat when handling significant quantities of solutions.
Foot Protection	Closed-toe Shoes	Required in all laboratory settings. Shoes should fully cover the feet.[10]

Experimental Protocols: Handling and Preparation of JNJ-46778212

Storage: Store JNJ-46778212 as a powder at -20°C for long-term stability (up to 3 years), protected from direct sunlight. Once in a solvent, store at -80°C for up to 1 year.

Preparation of Stock Solutions:

• Weighing: As JNJ-46778212 is a powder, all weighing must be conducted within a chemical fume hood or a ventilated enclosure to minimize inhalation risk.[2] Use appropriate tools to handle the powder and avoid generating dust.

• Solubilization: JNJ-46778212 is soluble in DMSO. For example, to prepare a 10 mM stock solution, dissolve 3.52 mg of JNJ-46778212 in 1 mL of DMSO. Sonication may be required to fully dissolve the compound.

• Labeling: Clearly label all containers with the compound name, concentration, solvent, date of preparation, and appropriate hazard warnings.

Spill and Decontamination Procedures: In the event of a spill, evacuate the area and prevent others from entering. For a small spill of the powder, gently cover it with a damp paper towel to avoid raising dust, then clean the area with an appropriate deactivating solution or soap and water. For liquid spills, absorb the spill with an inert material and decontaminate the area. All materials used for cleaning spills should be treated as hazardous waste.[14]

Disposal Plan

All waste containing JNJ-46778212, including empty containers, contaminated PPE, and unused solutions, must be disposed of as hazardous pharmaceutical waste in accordance with local, state, and federal regulations.[15][16][17]

Waste Stream	Disposal Procedure
Solid Waste	Collect in a designated, sealed, and clearly labeled hazardous waste container. This includes contaminated gloves, weigh boats, and paper towels.
Liquid Waste	Collect in a designated, sealed, and clearly labeled hazardous waste container. Do not pour any solutions containing JNJ-46778212 down the drain.[17]
Sharps	Any sharps (needles, scalpels) contaminated with JNJ-46778212 must be disposed of in a designated sharps container for hazardous waste.[15]

Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on hazardous waste pickup and disposal procedures.[18]

Visualized Workflow for Safe Handling of JNJ-46778212

Caption: Workflow for the safe handling and disposal of JNJ-46778212.

References

• 1. tks | publisher, event organiser, media agency | Potent compound safety in the laboratory - tks | publisher, event organiser, media agency [teknoscienze.com]
• 2. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 3. sbnsoftware.com [sbnsoftware.com]
• 4. sia-toolbox.net [sia-toolbox.net]
• 5. acs.org [acs.org]
• 6. intersolia.com [intersolia.com]
• 7. Risk Assessment - Health and Safety Authority [hsa.ie]
• 8. escopharma.com [escopharma.com]
• 9. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 10. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 11. Personal Protective Equipment – Lab Safety [ehs.lbl.gov]
• 12. 3.1 Laboratory Responsibilities for Personal Protective Equipment | Environment, Health and Safety [ehs.cornell.edu]
• 13. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 14. pubs.acs.org [pubs.acs.org]
• 15. easyrxcycle.com [easyrxcycle.com]
• 16. rxdestroyer.com [rxdestroyer.com]
• 17. Pharmaceutical Waste - Environmental Health & Safety - University of Delaware [www1.udel.edu]
• 18. Got pharma waste? We’ve got you covered! – Environment, Health & Safety – UW–Madison [ehs.wisc.edu]